2-[3-(difluoromethoxy)phenyl]acetic Acid

• CAS: 262587-06-4

Core Science & Biosynthesis

Technical Guide: Physicochemical Properties of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[3-(Difluoromethoxy)phenyl]acetic acid is a fluorinated derivative of phenylacetic acid. The introduction of the difluoromethoxy group at the meta-position of the phenyl ring is anticipated to significantly influence its physicochemical properties, and consequently, its pharmacokinetic and pharmacodynamic profile. This technical guide provides a comprehensive overview of the available data on the physicochemical properties of this compound, alongside established experimental protocols for their determination. This information is critical for researchers in drug discovery and development, aiding in the formulation, delivery, and understanding of the biological behavior of this and structurally related molecules.

Physicochemical Properties

A comprehensive search for experimentally determined physicochemical properties of 2-[3-(difluoromethoxy)phenyl]acetic acid reveals a notable lack of specific data in publicly accessible literature. However, by examining data for the parent compound, phenylacetic acid, and structurally similar fluorinated analogues, we can establish a predictive framework.

Property	2-[3-(Difluoromethoxy)phenyl]acetic acid (Predicted/Comparative Data)	Phenylacetic Acid (Experimental Data)	2-(4-(Difluoromethoxy)phenyl)acetic acid (Experimental Data)
Molecular Formula	C₉H₈F₂O₃	C₈H₈O₂	C₉H₈F₂O₃
Molecular Weight ( g/mol )	202.15[1][2]	136.15	202.16
Melting Point (°C)	No experimental data found. Predicted to be a solid at room temperature.	76.5[1]	No experimental data found.
Boiling Point (°C)	No experimental data found.	265.5[1]	300.1 ± 37.0[3][4]
pKa	No experimental data found. The difluoromethoxy group is electron-withdrawing and is expected to decrease the pKa relative to phenylacetic acid.	4.25[1]	No experimental data found.
logP (Octanol-Water Partition Coefficient)	No experimental data found. The fluorine atoms are expected to increase lipophilicity compared to phenylacetic acid.	1.41	No experimental data found.
Water Solubility (mg/L at 25°C)	No experimental data found. Expected to have limited aqueous solubility.	17,300	No experimental data found.

Experimental Protocols

While specific experimental protocols for 2-[3-(difluoromethoxy)phenyl]acetic acid are not available, the following are standard methodologies for determining the key physicochemical properties of organic acids.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined using a capillary melting point apparatus.

Methodology:

• A small, finely powdered sample of the crystalline compound is packed into a thin-walled capillary tube, sealed at one end, to a height of 2-3 mm.

• The capillary tube is placed in a melting point apparatus.

• The sample is heated at a controlled rate.

• The temperature at which the substance begins to melt (the first appearance of liquid) and the temperature at which it is completely molten are recorded as the melting point range.[5][6] A narrow melting range is indicative of a pure compound.

pKa Determination (Potentiometric Titration)

The acid dissociation constant (pKa) is a measure of the strength of an acid in solution. Potentiometric titration is a precise method for its determination.[3][7][8]

Methodology:

• A standard solution of the acidic compound is prepared in a suitable solvent (typically water or a water/co-solvent mixture for sparingly soluble compounds).

• A calibrated pH electrode is immersed in the solution.

• A standardized solution of a strong base (e.g., NaOH) is added in small, precise increments.

• The pH of the solution is recorded after each addition of the titrant.

• The equivalence point, where the acid has been completely neutralized by the base, is determined from the titration curve (a plot of pH versus the volume of titrant added).

• The pKa is the pH at which half of the acid has been neutralized.[3][8]

logP Determination (Shake-Flask Method)

The octanol-water partition coefficient (logP) is a measure of a compound's lipophilicity and is a critical parameter in predicting its absorption, distribution, metabolism, and excretion (ADME) properties. The shake-flask method is the traditional and most reliable technique for its determination.[9][10][11][12]

Methodology:

• A solution of the compound is prepared in one of the two immiscible solvents, typically n-octanol and water (or a buffer of a specific pH for determining logD for ionizable compounds).[9][10][12]

• The two phases are placed in a flask and shaken vigorously to allow for the partitioning of the compound between the two layers until equilibrium is reached.[9][10]

• The two phases are then separated.

• The concentration of the compound in each phase is determined using a suitable analytical technique, such as UV-Vis spectroscopy or high-performance liquid chromatography (HPLC).

• The partition coefficient (P) is calculated as the ratio of the concentration of the compound in the octanol phase to its concentration in the aqueous phase.

• The logP is the logarithm (base 10) of the partition coefficient.[12]

Aqueous Solubility Determination

Aqueous solubility is a fundamental property that affects a drug's bioavailability.

Methodology:

• An excess amount of the solid compound is added to a known volume of water or a buffer solution in a sealed container.

• The mixture is agitated at a constant temperature for a sufficient period to ensure that equilibrium is reached (typically 24-48 hours).

• The suspension is then filtered to remove the undissolved solid.

• The concentration of the dissolved compound in the clear filtrate is determined by a suitable analytical method (e.g., HPLC, UV-Vis spectroscopy).

Biological Context and Potential Signaling Pathways

While no specific biological activity or signaling pathway has been definitively associated with 2-[3-(difluoromethoxy)phenyl]acetic acid in the reviewed literature, its structural motifs suggest potential areas of interest for researchers.

• Phenylacetic Acid Derivatives: Phenylacetic acid itself and its derivatives are known to possess a range of biological activities. For instance, some are utilized as anti-inflammatory agents.[13][14] Phenylacetic acid is also a known human metabolite.[15]

• Difluoromethoxy Group: The inclusion of a difluoromethoxy group can significantly alter the metabolic stability and lipophilicity of a molecule.[16] This group is often used by medicinal chemists as a bioisostere for other functional groups to improve the pharmacokinetic properties of a drug candidate.[17] The difluoromethyl group can act as a lipophilic hydrogen bond donor, potentially influencing drug-target interactions.[17][18]

Given these characteristics, 2-[3-(difluoromethoxy)phenyl]acetic acid could be investigated for its potential as a modulator of various biological pathways, particularly those involved in inflammation or metabolic processes.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the determination of the key physicochemical properties discussed.

Caption: A generalized workflow for the synthesis, purification, and physicochemical characterization of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Conclusion

This technical guide summarizes the currently available, albeit limited, physicochemical data for 2-[3-(difluoromethoxy)phenyl]acetic acid. While experimental values for this specific compound are scarce, the provided standard protocols offer a clear path for researchers to determine these crucial parameters. The structural relationship to biologically active phenylacetic acids and the presence of the metabolically influential difluoromethoxy group suggest that further investigation into the biological activities of this compound is warranted. The methodologies and comparative data presented here serve as a valuable resource for scientists and professionals engaged in the development of novel therapeutics.

References

• 1. 262587-06-4 Cas No. | 3-(Difluoromethoxy)phenylacetic acid | Apollo [store.apolloscientific.co.uk]
• 2. 2-[3-(difluoroMethoxy)phenyl]acetic acid | 262587-06-4 [amp.chemicalbook.com]
• 3. APPENDIX A: MEASUREMENT OF ACIDITY (pKA) - ECETOC [ecetoc.org]
• 4. 2-(4-(Difluoromethoxy)phenyl)acetic acid [myskinrecipes.com]
• 5. chem.ucalgary.ca [chem.ucalgary.ca]
• 6. mt.com [mt.com]
• 7. Protocol for Determining pKa Using Potentiometric Titration - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 8. dergipark.org.tr [dergipark.org.tr]
• 9. encyclopedia.pub [encyclopedia.pub]
• 10. LogP / LogD shake-flask method [protocols.io]
• 11. Interlaboratory study of log P determination by shake-flask and potentiometric methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Cambridge MedChem Consulting [cambridgemedchemconsulting.com]
• 13. Phenylacetic acid derivative: Significance and symbolism [wisdomlib.org]
• 14. scribd.com [scribd.com]
• 15. chm.uri.edu [chm.uri.edu]
• 16. 2-Difluoromethoxy-substituted Estratriene Sulfamates: Synthesis, Anti-proliferative SAR, Anti-tubulin Activity and Steroid Sulfatase Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 17. pubs.acs.org [pubs.acs.org]
• 18. Facile Entry to Pharmaceutically Important 3-Difluoromethyl-Quinoxalin-2-Ones Enabled by Visible-Light-Driven Difluoromethylation of Quinoxalin-2-Ones - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 2-[3-(difluoromethoxy)phenyl]acetic acid (CAS 262587-06-4)

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data for 2-[3-(difluoromethoxy)phenyl]acetic acid is limited. This guide provides a summary of available information and includes representative protocols and data for structurally analogous compounds to offer valuable insights where specific data is absent.

Core Compound Information

2-[3-(difluoromethoxy)phenyl]acetic acid is a fluorinated aromatic carboxylic acid. The presence of the difluoromethoxy group at the meta-position of the phenyl ring is anticipated to influence its physicochemical properties, such as lipophilicity and acidity, which are critical determinants of its potential as a scaffold in medicinal chemistry. Fluorination is a common strategy in drug design to enhance metabolic stability, binding affinity, and bioavailability.

Physicochemical Properties

Property	2-[3-(difluoromethoxy)phenyl]acetic acid (CAS 262587-06-4)	3,5-Difluorophenylacetic acid (CAS 105184-38-1)	2,4-Difluorophenylacetic acid (CAS 81228-09-3)	Phenylacetic acid (CAS 103-82-2)
Molecular Formula	C₉H₈F₂O₃[1]	C₈H₆F₂O₂	C₈H₆F₂O₂	C₈H₈O₂[2]
Molecular Weight	202.15 g/mol [3]	172.13 g/mol	172.13 g/mol	136.15 g/mol [2]
Melting Point	Data not available	68-70 °C	115-118 °C	76-77 °C[2]
Boiling Point	Data not available	219 °C (estimate)	Data not available	265.5 °C[2]
pKa	Data not available	3.90 (Predicted)	Data not available	4.31[2]
Solubility	Data not available	Soluble in Methanol	Data not available	15 g/L in water[2]
Purity	≥98%[3]	Not applicable	Not applicable	Not applicable

Spectroscopic Data

Specific experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 2-[3-(difluoromethoxy)phenyl]acetic acid is not publicly available. Researchers would need to acquire this data upon synthesis or purchase of the compound.

Synthesis and Experimental Protocols

A detailed experimental protocol for the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid is not described in the available literature. However, the synthesis of structurally related phenylacetic acid derivatives has been reported. Below is a representative protocol for the preparation of 2,3-difluorophenylacetic acid, which can be adapted by skilled chemists for the synthesis of the target compound.

Representative Synthesis of a Phenylacetic Acid Derivative

Synthesis of 2,3-Difluorophenylacetic Acid (Adapted from Patent CN101550080A) [4]

This industrial preparation method involves the following key steps:

• Formation of the Grignard Reagent: At a low temperature, ortho-difluorobenzene reacts with an organolithium reagent (e.g., n-butyllithium) in an ethereal solvent (e.g., THF) to generate the corresponding ortho-difluorophenyl lithium.

• Carboxylation: The generated organolithium species reacts with an oxalic acid ester or oxalic acid ester chloride to yield 2,3-difluorophenylglyoxylic acid ester.

• Reduction and Acidification: The 2,3-difluorophenylglyoxylic acid ester is then reduced under alkaline conditions. Subsequent acidification and precipitation afford 2,3-difluorophenylacetic acid.

• Purification: The final product is purified by crystallization.

Note: This is a generalized procedure and would require optimization for the specific synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid, likely starting from 1-bromo-3-(difluoromethoxy)benzene.

Biological Activity and Drug Development Workflow

There is no published information regarding the biological activity or mechanism of action of 2-[3-(difluoromethoxy)phenyl]acetic acid. As a novel chemical entity, it would typically undergo a series of screening assays to determine its potential therapeutic applications.

Hypothetical Biological Activity Screening Workflow

The following diagram illustrates a typical workflow for the initial biological screening of a novel compound like 2-[3-(difluoromethoxy)phenyl]acetic acid.

Caption: A generalized workflow for the initial biological screening and development of a novel chemical entity.

Signaling Pathways

No information has been found regarding any signaling pathways modulated by 2-[3-(difluoromethoxy)phenyl]acetic acid.

Role in Drug Discovery and Development

Phenylacetic acid derivatives are important scaffolds in drug discovery, with applications as anti-inflammatory, analgesic, and anticancer agents. The unique properties imparted by the difluoromethoxy group make 2-[3-(difluoromethoxy)phenyl]acetic acid an interesting candidate for further investigation.

The following diagram illustrates the logical relationship of key stages in a typical drug discovery and development pipeline, highlighting where a novel compound would be characterized and evaluated.

References

• 1. 2-[3-(difluoroMethoxy)phenyl]acetic acid | 262587-06-4 [amp.chemicalbook.com]
• 2. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 3. 262587-06-4 Cas No. | 3-(Difluoromethoxy)phenylacetic acid | Apollo [store.apolloscientific.co.uk]
• 4. CN101550080A - Industrial preparation method of 2,3-difluorophenyl acetic acid - Google Patents [patents.google.com]

An In-depth Technical Guide on 2-[3-(difluoromethoxy)phenyl]acetic acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information on the physicochemical properties of 2-[3-(difluoromethoxy)phenyl]acetic acid, a compound of interest in pharmaceutical and chemical research.

Physicochemical Data

The fundamental molecular characteristics of 2-[3-(difluoromethoxy)phenyl]acetic acid are summarized below. These data are critical for experimental design, synthesis, and analytical method development.

Property	Value
Molecular Formula	C9H8F2O3[1]
Molecular Weight	202.15 g/mol [1]

Structural Information

The structural formula of 2-[3-(difluoromethoxy)phenyl]acetic acid is fundamental to understanding its chemical reactivity and interactions.

Caption: Relationship between the compound and its molecular weight.

References

• 1. 2-[3-(difluoroMethoxy)phenyl]acetic acid | 262587-06-4 [amp.chemicalbook.com]

Spectroscopic Analysis of 2-[3-(difluoromethoxy)phenyl]acetic acid: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectral data for the compound 2-[3-(difluoromethoxy)phenyl]acetic acid. Due to the limited availability of published experimental spectra for this specific molecule, this document presents predicted data based on established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). Detailed, standardized experimental protocols for obtaining such data are also provided, alongside a logical workflow for spectral analysis.

Predicted Spectral Data

The following tables summarize the anticipated spectral data for 2-[3-(difluoromethoxy)phenyl]acetic acid. These predictions are derived from the chemical structure and typical values for similar functional groups and molecular fragments.

Table 1: Predicted ¹H NMR Spectral Data

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
~10-12	Singlet (broad)	1H	-COOH
~7.4	Triplet	1H	Ar-H (H5)
~7.2	Doublet	1H	Ar-H (H6)
~7.1	Singlet	1H	Ar-H (H2)
~7.0	Doublet	1H	Ar-H (H4)
6.6 (t, J=74 Hz)	Triplet	1H	-OCHF₂
3.7	Singlet	2H	-CH₂COOH

Solvent: CDCl₃ or DMSO-d₆. Chemical shifts are referenced to tetramethylsilane (TMS) at 0 ppm.

Table 2: Predicted ¹³C NMR Spectral Data

Chemical Shift (δ, ppm)	Assignment
~176	-COOH
~151	Ar-C (C3)
~136	Ar-C (C1)
~131	Ar-C (C5)
~124	Ar-C (C6)
~120	Ar-C (C2)
~118	Ar-C (C4)
116 (t, J=260 Hz)	-OCHF₂
~40	-CH₂COOH

Solvent: CDCl₃ or DMSO-d₆. Chemical shifts are referenced to the solvent signal.

Table 3: Predicted IR Absorption Data

Wavenumber (cm⁻¹)	Intensity	Assignment
3300-2500	Strong, Broad	O-H stretch (Carboxylic Acid)[1]
3100-3000	Medium	C-H stretch (Aromatic)[1]
2960-2850	Medium	C-H stretch (Aliphatic)
1760-1690	Strong	C=O stretch (Carboxylic Acid)[1]
1600-1475	Medium-Weak	C=C stretch (Aromatic Ring)[2]
1320-1210	Strong	C-O stretch (Carboxylic Acid)[1]
1200-1000	Strong	C-O-C stretch (Ether) & C-F stretch

Sample preparation: KBr pellet or thin film.

Table 4: Predicted Mass Spectrometry Data

m/z	Interpretation
202.04	[M]⁺ (Molecular Ion)
157.03	[M - COOH]⁺
137.04	[M - OCHF₂ - H]⁺
91.05	[C₇H₇]⁺ (Tropylium ion)

Ionization method: Electron Ionization (EI).

Experimental Protocols

The following are detailed, generalized methodologies for the acquisition of spectral data for an organic compound such as 2-[3-(difluoromethoxy)phenyl]acetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Objective: To obtain ¹H and ¹³C NMR spectra to determine the carbon-hydrogen framework of the molecule.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a clean, dry NMR tube.

• Instrument Setup:

  • Insert the sample into the spectrometer.

  • Lock onto the deuterium signal of the solvent.

  • Shim the magnetic field to achieve homogeneity.

  • Tune the probe for the desired nucleus (¹H or ¹³C).

• ¹H NMR Acquisition:

  • Acquire a standard one-dimensional ¹H spectrum.

  • Set the spectral width to cover the expected range of proton chemical shifts (e.g., 0-12 ppm).

  • Use a sufficient number of scans to achieve a good signal-to-noise ratio (typically 8-16 scans).

  • Process the data by applying a Fourier transform, phase correction, and baseline correction.

  • Integrate the peaks and reference the spectrum to an internal standard (e.g., TMS at 0 ppm).

• ¹³C NMR Acquisition:

  • Acquire a standard one-dimensional ¹³C spectrum with proton decoupling.

  • Set the spectral width to cover the expected range of carbon chemical shifts (e.g., 0-200 ppm).

  • Use a sufficient number of scans (often several hundred to thousands) due to the low natural abundance of ¹³C.

  • Process the data similarly to the ¹H spectrum and reference it to the solvent signal.

Infrared (IR) Spectroscopy

Objective: To identify the functional groups present in the molecule based on their characteristic vibrational frequencies.

Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

Procedure (using KBr pellet method):

• Sample Preparation:

  • Grind a small amount (1-2 mg) of the solid sample with approximately 100-200 mg of dry potassium bromide (KBr) using an agate mortar and pestle until a fine, homogeneous powder is obtained.

  • Place a portion of the powder into a pellet press and apply pressure to form a transparent or translucent pellet.

• Background Spectrum: Record a background spectrum of the empty sample compartment to subtract atmospheric and instrumental interferences.

• Sample Spectrum: Place the KBr pellet in the sample holder and record the IR spectrum, typically in the range of 4000-400 cm⁻¹.

• Data Analysis: Identify the characteristic absorption bands and correlate them to specific functional groups.

Mass Spectrometry (MS)

Objective: To determine the molecular weight and fragmentation pattern of the molecule to aid in structural elucidation.

Instrumentation: A mass spectrometer with an appropriate ionization source (e.g., Electron Ionization - EI, or Electrospray Ionization - ESI).

Procedure (using EI):

• Sample Introduction: Introduce a small amount of the sample into the ion source, typically via a direct insertion probe or after separation by gas chromatography (GC).

• Ionization: Bombard the sample with a high-energy electron beam (typically 70 eV) to induce ionization and fragmentation.

• Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity versus m/z.

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the molecule.

Workflow for Spectral Analysis

The following diagram illustrates a logical workflow for the spectral analysis of an unknown organic compound.

Caption: Workflow for the synthesis, purification, and spectroscopic analysis of an organic compound.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. IR _2007 [uanlch.vscht.cz]

Technical Guidance on the Solubility of 2-[3-(difluoromethoxy)phenyl]acetic Acid in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 2-[3-(difluoromethoxy)phenyl]acetic acid in organic solvents. Despite a comprehensive search of scientific literature and chemical databases, specific quantitative solubility data for this compound in various organic solvents is not publicly available at this time. This underscores a critical knowledge gap for researchers and professionals working with this compound.

In the absence of established data, this document provides a detailed, generalized experimental protocol for determining the solubility of 2-[3-(difluoromethoxy)phenyl]acetic acid. The methodologies described are based on widely accepted and reliable techniques for solubility measurement of active pharmaceutical ingredients (APIs).

Data Presentation

As no specific quantitative solubility data for 2-[3-(difluoromethoxy)phenyl]acetic acid was found, a data table for comparison cannot be provided. It is recommended that researchers generate this data empirically using the protocols outlined below.

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental aspect of physicochemical characterization, crucial for process development, formulation, and bioavailability assessment. The following are established methods for determining the solubility of a solid compound in a liquid solvent.

Isothermal Shake-Flask Method

The isothermal shake-flask method is widely considered the "gold standard" for determining equilibrium solubility due to its reliability and accuracy.[1][2]

Principle: An excess amount of the solid compound is added to a known volume of the solvent. The mixture is then agitated at a constant temperature until equilibrium is reached, at which point the concentration of the dissolved solute in the supernatant is measured.

Detailed Methodology:

• Preparation of Saturated Solution:

  • Add an excess of 2-[3-(difluoromethoxy)phenyl]acetic acid to a series of vials, each containing a precisely measured volume of the desired organic solvent (e.g., methanol, ethanol, acetone, ethyl acetate, toluene, DMSO). What constitutes an "excess" should be determined by preliminary, small-scale tests to ensure undissolved solid remains at equilibrium.

  • Seal the vials to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a constant temperature shaker bath. The temperature should be precisely controlled (e.g., 25 °C or 37 °C).

  • Agitate the samples for a predetermined period (typically 24 to 72 hours) to ensure equilibrium is reached.[3] The time to reach equilibrium may need to be determined experimentally by taking measurements at different time points until the concentration of the solute in the solution remains constant.

• Phase Separation:

  • After equilibration, allow the vials to stand undisturbed at the set temperature to allow the undissolved solid to sediment.

  • To separate the saturated solution from the excess solid, withdraw an aliquot of the supernatant. This is typically done using a syringe fitted with a solvent-resistant filter (e.g., a 0.45 µm PTFE filter) to prevent any solid particles from being transferred.

• Quantification:

  • Accurately dilute the filtered supernatant with a suitable solvent to bring the concentration within the linear range of the analytical method.

  • Analyze the concentration of 2-[3-(difluoromethoxy)phenyl]acetic acid in the diluted solution using a validated analytical technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

  • Prepare a calibration curve using standard solutions of known concentrations of 2-[3-(difluoromethoxy)phenyl]acetic acid to accurately determine the concentration of the sample.

• Data Reporting:

  • Calculate the solubility as the concentration of the compound in the saturated solution, typically expressed in mg/mL or mol/L.

  • It is also crucial to analyze the solid phase remaining after the experiment (e.g., by DSC or PXRD) to ensure that no solvent-mediated transformation (e.g., polymorphism or solvate formation) has occurred during the experiment.

Polythermal Method

The polythermal method is another common technique used to determine solubility by identifying the temperature at which a solution of a known concentration becomes saturated.[4][5]

Principle: A suspension of the solute in the solvent of a known composition is heated at a controlled rate until all the solid dissolves. The temperature at which the last crystals disappear is considered the saturation temperature for that specific concentration.

Detailed Methodology:

• Sample Preparation:

  • Prepare a series of vials, each with a known mass of 2-[3-(difluoromethoxy)phenyl]acetic acid and a known mass of the organic solvent. This creates a set of samples with different, precisely known concentrations.

• Heating and Observation:

  • Place the vials in a device that allows for controlled heating and visual or instrumental observation of the solid phase (e.g., a Crystal16 instrument).[4]

  • Heat the samples at a slow, constant rate (e.g., 0.1 to 0.5 °C/min).[4]

  • Continuously monitor the samples to determine the temperature at which the last solid particles dissolve completely. This is the clear point or saturation temperature.

• Data Analysis:

  • Plot the measured saturation temperatures against the corresponding concentrations to construct a solubility curve.

  • This method allows for the determination of solubility over a range of temperatures from a single set of experiments.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the isothermal shake-flask method for determining the solubility of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Caption: Workflow of the isothermal shake-flask solubility determination method.

References

• 1. dissolutiontech.com [dissolutiontech.com]
• 2. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 3. enamine.net [enamine.net]
• 4. In the Context of Polymorphism: Accurate Measurement, and Validation of Solubility Data - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Thermal Stability of 2-[3-(difluoromethoxy)phenyl]acetic acid and its Analogs

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal stability of 2-[3-(difluoromethoxy)phenyl]acetic acid and its structural analogs. Due to the limited availability of public data on the target compound, this guide leverages information on the closely related 3-fluorophenylacetic acid and the parent compound, phenylacetic acid, to infer and understand its thermal properties. This document is intended for researchers, scientists, and drug development professionals who require a thorough understanding of the thermal behavior of this class of compounds for applications in pharmaceutical development, materials science, and organic synthesis. The guide includes a summary of available quantitative data, detailed experimental protocols for thermal analysis, and visualizations of decomposition pathways and experimental workflows.

Introduction

2-[3-(difluoromethoxy)phenyl]acetic acid is a fluorinated aromatic carboxylic acid with potential applications in medicinal chemistry and materials science. The introduction of fluorinated substituents, such as the difluoromethoxy group, can significantly alter a molecule's physicochemical properties, including its metabolic stability, membrane permeability, and binding affinity to biological targets.[1] Understanding the thermal stability of such compounds is crucial for determining their shelf-life, developing safe and robust manufacturing processes, and ensuring the quality and efficacy of final products.[2][3]

Thermal analysis techniques, such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC), are essential tools for characterizing the thermal properties of materials. TGA measures the change in mass of a sample as a function of temperature, providing information on decomposition temperatures and residual mass. DSC measures the heat flow into or out of a sample as it is heated or cooled, revealing information about melting points, glass transitions, and enthalpies of reaction.[4][5][6][7]

This guide will focus on the available thermal stability data for analogs of 2-[3-(difluoromethoxy)phenyl]acetic acid to provide a predictive understanding of its thermal behavior.

Quantitative Thermal Analysis Data

Due to the absence of publicly available experimental thermal analysis data for 2-[3-(difluoromethoxy)phenyl]acetic acid, this section presents data for the structural analog, 3-fluorophenylacetic acid, and the parent compound, phenylacetic acid. This information provides a valuable baseline for estimating the thermal properties of the target compound.

Table 1: Physical and Thermal Properties of 3-Fluorophenylacetic Acid

Property	Value	Source
Molecular Formula	C₈H₇FO₂	[8]
Molecular Weight	154.14 g/mol	[8]
Melting Point	42-44 °C	Vendor Data
Boiling Point	151 °C	Vendor Data

Table 2: Thermal Properties of Phenylacetic Acid

Property	Value	Source
Molecular Formula	C₈H₈O₂	[9][10]
Molecular Weight	136.15 g/mol	[9][10]
Melting Point	76-78 °C	[10]
Boiling Point	265 °C	[10]
Decomposition	Emits acrid smoke and irritating fumes upon heating to decomposition.	[11]

Thermal Decomposition Pathways

The high-temperature thermal decomposition of phenylacetic acid has been studied, and the primary decomposition pathway involves the cleavage of the C-C bond between the phenylmethyl and carboxyl groups.

Caption: Proposed thermal decomposition pathway of phenylacetic acid at high temperatures.

The thermal decomposition of phenylacetic acid in the gas phase at temperatures between 587 to 722 °C yields several products, including carbon dioxide, carbon monoxide, hydrogen, methane, dibenzyl, and phenylketene. The primary step is believed to be the homolytic cleavage of the C-C bond to form a benzyl radical and a carboxyl radical.

Experimental Protocols

The following section outlines a general experimental protocol for conducting Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) on a solid organic compound like 2-[3-(difluoromethoxy)phenyl]acetic acid.

Instrumentation

A simultaneous thermal analyzer (STA) capable of performing both TGA and DSC is recommended. Alternatively, separate TGA and DSC instruments can be used.

Sample Preparation

• Ensure the sample is a homogenous powder. If necessary, gently grind the sample to a fine powder using a mortar and pestle.

• Accurately weigh 5-10 mg of the sample into a clean, tared aluminum or platinum crucible. The choice of crucible depends on the maximum temperature of the experiment.[4]

• Ensure the sample is evenly distributed at the bottom of the crucible to ensure uniform heating.

TGA/DSC Experimental Parameters

• Purge Gas: Use an inert gas, such as nitrogen or argon, with a flow rate of 20-50 mL/min to prevent oxidative decomposition.[4]

• Temperature Program:

  • Equilibrate the sample at a starting temperature of 25-30 °C.

  • Ramp the temperature at a constant heating rate of 10 °C/min up to a final temperature that is sufficiently high to ensure complete decomposition (e.g., 600 °C).[12]

  • The heating rate can be varied to study the kinetics of decomposition.[13]

• Data Acquisition: Record the sample mass (TGA), heat flow (DSC), and temperature continuously throughout the experiment.

Data Analysis

• TGA Data:

  • Plot the percentage of weight loss as a function of temperature.

  • Determine the onset temperature of decomposition (Tonset) and the temperature of maximum decomposition rate (Tmax) from the derivative of the TGA curve (DTG).

  • Determine the residual mass at the end of the experiment.

• DSC Data:

  • Plot the heat flow as a function of temperature.

  • Identify endothermic peaks corresponding to melting and exothermic peaks corresponding to decomposition.

  • Determine the melting point (Tm) as the onset or peak of the melting endotherm.

  • Calculate the enthalpy of fusion (ΔHf) by integrating the area of the melting peak.

Caption: A generalized workflow for the thermal analysis of a solid organic compound.

Relevance in Drug Development

The thermal stability of an active pharmaceutical ingredient (API) and its intermediates is a critical parameter in drug development.[2][3]

• Process Development: Knowledge of thermal stability is essential for designing safe and efficient manufacturing processes, such as drying, milling, and granulation, where the material may be exposed to elevated temperatures.

• Formulation: The thermal properties of an API can influence the choice of excipients and the manufacturing method for the final drug product. Incompatibility between the API and excipients at elevated temperatures can lead to degradation.

• Shelf-life and Storage: The decomposition temperature is a key factor in determining the appropriate storage conditions and shelf-life of a drug substance and product.

Caption: The role of thermal stability data in the drug development process.

Conclusion

References

• 1. nbinno.com [nbinno.com]
• 2. pharmaexcipients.com [pharmaexcipients.com]
• 3. Thermal Stability of Amorphous Solid Dispersions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Thermogravimetric analysis - Wikipedia [en.wikipedia.org]
• 6. rroij.com [rroij.com]
• 7. mt.com [mt.com]
• 8. 3-Fluorophenylacetic acid | SIELC Technologies [sielc.com]
• 9. Phenylacetic acid - Wikipedia [en.wikipedia.org]
• 10. Phenylacetic acid 99 103-82-2 [sigmaaldrich.com]
• 11. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. odr.chalmers.se [odr.chalmers.se]
• 13. yadda.icm.edu.pl [yadda.icm.edu.pl]

Protocols & Analytical Methods

Application Notes and Protocols for the Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

Introduction

2-[3-(Difluoromethoxy)phenyl]acetic acid is a valuable building block in medicinal chemistry and drug discovery. The difluoromethoxy group can significantly alter the physicochemical properties of a molecule, such as its lipophilicity, metabolic stability, and binding affinity to biological targets. This document provides a detailed protocol for a multi-step synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid starting from 3-(difluoromethoxy)benzaldehyde. The described synthetic route proceeds through the formation of a benzyl bromide intermediate, followed by cyanation and subsequent hydrolysis to yield the target carboxylic acid.

Experimental Protocols

This synthesis is performed in three main stages:

• Reduction of 3-(difluoromethoxy)benzaldehyde to [3-(difluoromethoxy)phenyl]methanol.

• Bromination of [3-(difluoromethoxy)phenyl]methanol to 1-(bromomethyl)-3-(difluoromethoxy)benzene.

• Cyanation of 1-(bromomethyl)-3-(difluoromethoxy)benzene to 2-[3-(difluoromethoxy)phenyl]acetonitrile, followed by hydrolysis to the final product, 2-[3-(difluoromethoxy)phenyl]acetic acid.

Protocol 1: Synthesis of [3-(Difluoromethoxy)phenyl]methanol

Materials:

• 3-(difluoromethoxy)benzaldehyde

• Sodium borohydride (NaBH₄)

• Methanol (MeOH)

• Dichloromethane (DCM)

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve 3-(difluoromethoxy)benzaldehyde (1.0 eq) in a mixture of methanol and dichloromethane (1:1 v/v) in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C in an ice bath.

• Slowly add sodium borohydride (1.1 eq) portion-wise to the stirred solution over 15-20 minutes, maintaining the temperature at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for an additional 1-2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully quench the reaction by the slow addition of 1 M HCl at 0 °C until the effervescence ceases.

• Remove the organic solvents using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash sequentially with saturated sodium bicarbonate solution (2 x 30 mL) and brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford [3-(difluoromethoxy)phenyl]methanol as a crude product, which can be used in the next step without further purification or purified by column chromatography if necessary.

Protocol 2: Synthesis of 1-(Bromomethyl)-3-(difluoromethoxy)benzene

Materials:

• [3-(Difluoromethoxy)phenyl]methanol

• Phosphorus tribromide (PBr₃)

• Anhydrous diethyl ether (Et₂O)

• Saturated sodium bicarbonate solution (NaHCO₃)

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Ice bath

• Dropping funnel

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve [3-(difluoromethoxy)phenyl]methanol (1.0 eq) in anhydrous diethyl ether in a round-bottom flask equipped with a magnetic stir bar and a dropping funnel.

• Cool the solution to 0 °C in an ice bath.

• Slowly add phosphorus tribromide (0.4 eq) dropwise via the dropping funnel to the stirred solution over 30 minutes. A white precipitate may form.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-3 hours.

• Monitor the reaction by TLC.

• Upon completion, carefully pour the reaction mixture onto crushed ice.

• Separate the organic layer and wash it sequentially with cold water (2 x 30 mL), saturated sodium bicarbonate solution (2 x 30 mL), and brine (1 x 30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-(bromomethyl)-3-(difluoromethoxy)benzene. This product is often used directly in the next step.

Protocol 3: Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

Materials:

• 1-(bromomethyl)-3-(difluoromethoxy)benzene

• Sodium cyanide (NaCN)

• Dimethyl sulfoxide (DMSO)

• Sodium hydroxide (NaOH)

• Ethanol (EtOH)

• Water (H₂O)

• Concentrated Hydrochloric acid (HCl)

• Diethyl ether (Et₂O)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with a temperature controller

• Condenser

• Separatory funnel

• Büchner funnel and filter paper

Procedure:

Part A: Cyanation

• In a round-bottom flask, dissolve sodium cyanide (1.2 eq) in DMSO.

• Add a solution of 1-(bromomethyl)-3-(difluoromethoxy)benzene (1.0 eq) in DMSO to the cyanide solution.

• Heat the reaction mixture to 50-60 °C and stir for 4-6 hours.

• Monitor the formation of 2-[3-(difluoromethoxy)phenyl]acetonitrile by TLC or GC-MS.

• After the reaction is complete, cool the mixture to room temperature and pour it into a large volume of water.

• Extract the aqueous mixture with diethyl ether (3 x 50 mL).

• Combine the organic extracts, wash with brine (2 x 30 mL), and dry over anhydrous magnesium sulfate.

• Filter and concentrate under reduced pressure. The crude 2-[3-(difluoromethoxy)phenyl]acetonitrile can be carried forward to the next step.

Part B: Hydrolysis

• To the crude 2-[3-(difluoromethoxy)phenyl]acetonitrile, add a solution of sodium hydroxide (3.0 eq) in a mixture of ethanol and water (1:1 v/v).

• Heat the mixture to reflux (approximately 80-90 °C) and maintain for 6-12 hours, until the nitrile is fully hydrolyzed (monitor by TLC).

• Cool the reaction mixture to room temperature and remove the ethanol by rotary evaporation.

• Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted starting material or non-acidic impurities.

• Cool the aqueous layer in an ice bath and acidify to pH 1-2 by the slow addition of concentrated hydrochloric acid. A precipitate should form.

• Collect the solid precipitate by vacuum filtration using a Büchner funnel.

• Wash the solid with cold water and dry under vacuum to afford the final product, 2-[3-(difluoromethoxy)phenyl]acetic acid. Recrystallization from a suitable solvent system (e.g., toluene/hexanes) can be performed for further purification.

Data Presentation

The following table summarizes representative quantitative data for the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Step	Product	Starting Material	Reagents	Solvent	Temp. (°C)	Time (h)	Yield (%)	Purity (%)
1	[3-(Difluoromethoxy)phenyl]methanol	3-(Difluoromethoxy)benzaldehyde	NaBH₄	MeOH/DCM	0 to RT	2	~95	>95
2	1-(Bromomethyl)-3-(difluoromethoxy)benzene	[3-(Difluoromethoxy)phenyl]methanol	PBr₃	Et₂O	0 to RT	3	~85	>90
3	2-[3-(Difluoromethoxy)phenyl]acetic acid	1-(Bromomethyl)-3-(difluoromethoxy)benzene	1. NaCN 2. NaOH, H₂O	1. DMSO 2. EtOH/H₂O	1. 60 2. Reflux	1. 6 2. 12	~80	>98

Note: Yields and purity are representative and may vary based on experimental conditions and purification methods.

Mandatory Visualization

Caption: Synthetic pathway for 2-[3-(difluoromethoxy)phenyl]acetic acid.

Application Notes and Protocols: Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetyl chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

The conversion of carboxylic acids to acyl chlorides is a fundamental transformation in organic synthesis, providing a highly reactive intermediate for further molecular elaboration. The reaction of 2-[3-(difluoromethoxy)phenyl]acetic acid with thionyl chloride (SOCl₂) yields 2-[3-(difluoromethoxy)phenyl]acetyl chloride, a valuable building block in medicinal chemistry. The incorporation of the difluoromethoxy group is a common strategy in drug design to enhance metabolic stability, binding affinity, and other pharmacokinetic properties. This document provides detailed protocols and application notes for this reaction.

Acyl chlorides are reactive intermediates that can be used to synthesize a variety of other functional groups, including esters, amides, and anhydrides, through nucleophilic acyl substitution.[1] The resulting 2-[3-(difluoromethoxy)phenyl]acetyl chloride is particularly useful for synthesizing fluorinated heterocyclic compounds, which are prominent in modern pharmaceuticals.[2] Approximately 25% of approved drugs contain fluorine atoms, highlighting the importance of fluorinated building blocks in drug discovery.[2]

Reaction Scheme

The reaction proceeds by converting the carboxylic acid into a more reactive acyl chloride, with the byproducts being sulfur dioxide and hydrogen chloride gas.[3]

Caption: General reaction scheme.

Reaction Mechanism

The conversion of a carboxylic acid to an acyl chloride using thionyl chloride follows a nucleophilic acyl substitution mechanism.[1][4][5] The hydroxyl group of the carboxylic acid is converted into a chlorosulfite intermediate, which is a much better leaving group.[5][6]

• Nucleophilic Attack: The oxygen atom of the carboxylic acid's hydroxyl group attacks the electrophilic sulfur atom of thionyl chloride.

• Intermediate Formation: A protonated chlorosulfite intermediate is formed.

• Chloride Attack: A chloride ion, generated in the reaction, attacks the carbonyl carbon.

• Leaving Group Departure: The chlorosulfite group departs and subsequently decomposes into sulfur dioxide (SO₂) and another chloride ion.

Caption: Step-wise reaction mechanism.

Experimental Protocols

The following protocol is a general guideline for the synthesis of 2-[3-(difluoromethoxy)phenyl]acetyl chloride. Optimization may be required based on laboratory conditions and scale.

Materials and Equipment:

• 2-[3-(difluoromethoxy)phenyl]acetic acid

• Thionyl chloride (SOCl₂)

• Anhydrous solvent (e.g., dichloromethane (DCM), toluene, or neat)

• Round-bottom flask

• Reflux condenser with a gas outlet to a scrubbing system (e.g., NaOH solution)

• Heating mantle

• Magnetic stirrer and stir bar

• Rotary evaporator

Procedure:

• Setup: Assemble a clean, dry round-bottom flask with a magnetic stir bar and a reflux condenser in a fume hood.

• Charging the Flask: To the flask, add 2-[3-(difluoromethoxy)phenyl]acetic acid.

• Addition of Thionyl Chloride: Carefully add an excess of thionyl chloride (typically 2-5 equivalents) to the flask. The reaction can also be performed in an inert solvent like DCM.

• Reaction: Heat the mixture to reflux.[7] The reaction progress can be monitored by observing the cessation of HCl gas evolution.[7] The reaction is typically complete within 1-4 hours.

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature.

• Removal of Excess Reagent: Remove the excess thionyl chloride and solvent (if used) by distillation under reduced pressure using a rotary evaporator.[7]

• Product: The resulting 2-[3-(difluoromethoxy)phenyl]acetyl chloride is typically obtained as an oil and can often be used in the subsequent step without further purification.[7]

Safety Precautions:

• Thionyl chloride is highly corrosive, toxic, and reacts violently with water. Always handle it in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

• The reaction evolves toxic gases (HCl and SO₂). Ensure the reaction apparatus is equipped with a gas trap or scrubber.

Data Presentation

The following table summarizes typical reaction conditions for the conversion of carboxylic acids to acyl chlorides using thionyl chloride.

Parameter	Condition	Notes
Substrate	2-[3-(difluoromethoxy)phenyl]acetic acid	Ensure the starting material is dry.
Reagent	Thionyl chloride (SOCl₂)	2-5 equivalents are commonly used.
Solvent	Neat or an inert solvent (DCM, Toluene)	Neat conditions are common, using excess SOCl₂ as the solvent.[8]
Catalyst	Catalytic DMF (optional)	A few drops of DMF can accelerate the reaction.[9]
Temperature	Reflux	The specific temperature depends on the boiling point of the solvent or SOCl₂.
Reaction Time	1-4 hours	Monitor by gas evolution or TLC/GC-MS.
Work-up	Distillation under reduced pressure	To remove excess SOCl₂ and solvent.
Typical Yield	>90% (crude)	Yields are often high for this transformation.

Experimental Workflow

Caption: Step-by-step experimental workflow.

References

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Buy (2,3-Difluorophenyl)acetyl chloride | 808144-32-3 [smolecule.com]
• 3. chemguide.co.uk [chemguide.co.uk]
• 4. SOCl2 Reaction with Carboxylic Acids - Chemistry Steps [chemistrysteps.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. biorxiv.org [biorxiv.org]
• 8. Acid to Acid Chloride - Common Conditions [commonorganicchemistry.com]
• 9. m.youtube.com [m.youtube.com]

Application Notes and Protocols for Amide Coupling of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

Amide bond formation is a cornerstone of medicinal chemistry and drug development. This document provides detailed protocols and application notes for the amide coupling of 2-[3-(difluoromethoxy)phenyl]acetic acid, a valuable building block in the synthesis of various biologically active molecules. The difluoromethoxy group can impart unique physicochemical properties, such as increased metabolic stability and enhanced membrane permeability, making this substrate of significant interest.

The following sections detail common and effective amide coupling protocols that can be applied to 2-[3-(difluoromethoxy)phenyl]acetic acid. While these are robust and widely used methods, optimization of reaction conditions for specific amine coupling partners is recommended to achieve optimal yields and purity.

Data Presentation: Comparison of Common Amide Coupling Protocols

The table below summarizes key parameters for three widely used amide coupling protocols. These serve as excellent starting points for the coupling of 2-[3-(difluoromethoxy)phenyl]acetic acid with a variety of amine partners.

Parameter	Protocol 1: EDC/HOBt	Protocol 2: HATU	Protocol 3: PyBOP
Coupling Reagents	EDC, HOBt	HATU	PyBOP
Base	DIPEA or Triethylamine	DIPEA or Triethylamine	DIPEA or Triethylamine
Solvent	DMF or DCM	DMF or Acetonitrile	DMF or DCM
Temperature	0 °C to Room Temperature	Room Temperature	Room Temperature
Typical Reaction Time	2 - 18 hours	1 - 4 hours	1 - 6 hours
Byproducts	Water-soluble urea	Water-soluble urea, HOAt	HMPA (toxic, handle with care), Phosphoramide derivatives
Key Advantages	Cost-effective, readily available reagents, water-soluble byproducts.[1][2]	High efficiency, fast reaction times, suitable for hindered substrates.[1][3]	High coupling efficiency, especially for sterically hindered amino acids.[2]
Considerations	Potential for racemization, though minimized by HOBt.[1][2]	Higher cost compared to carbodiimides.[3]	Formation of potentially carcinogenic HMPA byproduct.[2]

Experimental Protocols

Protocol 1: Amide Coupling using EDC and HOBt

This protocol utilizes 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in conjunction with 1-Hydroxybenzotriazole (HOBt) to form an active ester of the carboxylic acid, which then reacts with the amine.

Materials:

• 2-[3-(Difluoromethoxy)phenyl]acetic acid

• Amine of interest

• 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

• 1-Hydroxybenzotriazole (HOBt)

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dichloromethane (DCM) or Dimethylformamide (DMF)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a stirred solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) and the desired amine (1.0 - 1.2 eq) in anhydrous DCM or DMF (0.1 - 0.5 M), add HOBt (1.2 eq).

• Cool the reaction mixture to 0 °C in an ice bath.

• Add EDC (1.2 eq) portion-wise to the reaction mixture.

• Add DIPEA or TEA (2.0 - 3.0 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution (2x), water (1x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Protocol 2: Amide Coupling using HATU

HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is a highly efficient uronium-based coupling reagent that often provides faster reaction times and higher yields, especially for challenging substrates.[3]

Materials:

• 2-[3-(Difluoromethoxy)phenyl]acetic acid

• Amine of interest

• HATU

• N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA)

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (ACN)

• Ethyl acetate

• 1N HCl solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

Procedure:

• To a stirred solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) in anhydrous DMF or ACN (0.1 - 0.5 M), add HATU (1.1 eq) and DIPEA or TEA (2.0 - 3.0 eq).[3][4]

• Stir the mixture at room temperature for 15-30 minutes to pre-activate the carboxylic acid.

• Add the amine of interest (1.0 - 1.2 eq) to the reaction mixture.

• Stir at room temperature for 1-4 hours. Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with 1N HCl solution (2x), saturated aqueous sodium bicarbonate solution (2x), and brine (1x).

• Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired amide.

Visualizations

Caption: Workflow for EDC/HOBt Mediated Amide Coupling.

References

• 1. peptide.com [peptide.com]
• 2. bachem.com [bachem.com]
• 3. AMIDE COUPLING BY USING HATU: – My chemistry blog [mychemblog.com]
• 4. Amine to Amide (Coupling) - HATU [commonorganicchemistry.com]

Application Notes and Protocols for the Esterification of 2-[3-(Difluoromethoxy)phenyl]acetic Acid in Prodrug Synthesis

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and experimental protocols for the synthesis of ester prodrugs of 2-[3-(difluoromethoxy)phenyl]acetic acid. The carboxylic acid moiety of this compound, a common pharmacophore in non-steroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents, often limits oral bioavailability due to its polarity. Esterification is a widely employed prodrug strategy to mask the hydrophilic carboxyl group, thereby enhancing lipophilicity and membrane permeability. This guide outlines two robust esterification methods, comprehensive characterization techniques, and expected physicochemical properties of the resulting ester prodrugs.

Introduction: The Rationale for Ester Prodrugs

Carboxylic acid-containing drugs frequently exhibit suboptimal pharmacokinetic profiles, including poor absorption and rapid metabolism. The ionized nature of the carboxyl group at physiological pH hinders passive diffusion across biological membranes. By converting the carboxylic acid to a more lipophilic ester, the drug's ability to traverse the gastrointestinal tract and enter systemic circulation can be significantly improved.

Once absorbed, these ester prodrugs are designed to be hydrolyzed by ubiquitous esterase enzymes in the plasma and various tissues, releasing the active carboxylic acid drug at the target site. This approach can lead to enhanced therapeutic efficacy and potentially reduced gastrointestinal side effects associated with high local concentrations of the acidic parent drug.

The following diagram illustrates the general principle of ester prodrug activation.

Caption: Conceptual diagram of ester prodrug activation.

Experimental Protocols

Two common and effective methods for the esterification of 2-[3-(difluoromethoxy)phenyl]acetic acid are presented below: Fischer-Speier Esterification and DCC/DMAP Coupling.

Method 1: Fischer-Speier Esterification (Acid-Catalyzed)

This classic method involves reacting the carboxylic acid with an excess of alcohol in the presence of a strong acid catalyst.

Materials:

• 2-[3-(Difluoromethoxy)phenyl]acetic acid

• Alcohol (e.g., methanol, ethanol, propanol)

• Concentrated Sulfuric Acid (H₂SO₄) or Hydrochloric Acid (HCl)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Dichloromethane (DCM) or Diethyl Ether

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• To a solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) in the desired alcohol (20-50 eq, serving as both reactant and solvent), add a catalytic amount of concentrated sulfuric acid (0.1-0.2 eq).

• Reflux the reaction mixture for 4-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature and remove the excess alcohol under reduced pressure.

• Dissolve the residue in dichloromethane or diethyl ether and wash sequentially with water, saturated sodium bicarbonate solution (until effervescence ceases), and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo to yield the crude ester.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., hexane/ethyl acetate gradient).

Method 2: DCC/DMAP Coupling

This method is suitable for a wider range of alcohols, including more sterically hindered or sensitive ones, and proceeds under milder, neutral conditions.

Materials:

• 2-[3-(Difluoromethoxy)phenyl]acetic acid

• Alcohol (e.g., isopropanol, benzyl alcohol)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Hexane

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine

Procedure:

• Dissolve 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq), the desired alcohol (1.2 eq), and a catalytic amount of DMAP (0.1 eq) in anhydrous dichloromethane.

• Cool the solution to 0 °C in an ice bath.

• Add a solution of DCC (1.1 eq) in anhydrous dichloromethane dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by TLC.

• Upon completion, a white precipitate of dicyclohexylurea (DCU) will form. Filter off the DCU and wash the solid with cold dichloromethane.

• Combine the filtrates and wash sequentially with 1 M HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel.

Characterization and Data Presentation

The synthesized ester prodrugs should be thoroughly characterized to confirm their identity, purity, and physicochemical properties.

Analytical Methods

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation.

• Mass Spectrometry (MS): To confirm the molecular weight of the ester.

• Fourier-Transform Infrared (FT-IR) Spectroscopy: To identify the characteristic ester carbonyl stretch.

• High-Performance Liquid Chromatography (HPLC): To determine the purity of the final product.

• Melting Point (for solid compounds): As an indicator of purity.

Representative Data

The following tables summarize expected data for representative alkyl esters of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Table 1: Synthesis and Physicochemical Properties of Representative Esters

| Ester Derivative | Molecular Formula | Molecular Weight ( g/mol ) | Typical Yield (%) | Physical State | | :--- | :

Application of 2-[3-(Difluoromethoxy)phenyl]acetic Acid in Medicinal Chemistry: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-[3-(Difluoromethoxy)phenyl]acetic acid is a fluorinated aromatic carboxylic acid that serves as a valuable building block in medicinal chemistry. The incorporation of the difluoromethoxy (-OCF₂H) group onto the phenylacetic acid scaffold offers several advantages in drug design. This group can act as a bioisostere for other functionalities, such as methoxy or hydroxyl groups, and can significantly enhance the metabolic stability, bioavailability, and binding affinity of a molecule to its biological target. Phenylacetic acid derivatives, in general, are core structures in a variety of therapeutic agents, including non-steroidal anti-inflammatory drugs (NSAIDs). The unique electronic properties of the difluoromethoxy group make 2-[3-(difluoromethoxy)phenyl]acetic acid a particularly interesting starting material for the synthesis of novel drug candidates with potentially improved pharmacological profiles.

This document provides an overview of the potential applications of 2-[3-(difluoromethoxy)phenyl]acetic acid in medicinal chemistry, with a focus on its use in the development of anti-inflammatory and anti-cancer agents. Detailed protocols for the synthesis of derivatives and relevant biological assays are also presented.

Key Applications in Medicinal Chemistry

The primary application of 2-[3-(difluoromethoxy)phenyl]acetic acid in medicinal chemistry is as a key intermediate for the synthesis of more complex, biologically active molecules. Its structural features make it particularly suitable for the development of:

• Anti-inflammatory Agents: As a derivative of phenylacetic acid, this compound is a prime candidate for the synthesis of novel NSAIDs, particularly selective cyclooxygenase-2 (COX-2) inhibitors. The difluoromethoxy group can influence the binding of the molecule to the active site of the COX-2 enzyme.

• Anticancer Agents: Fluorinated compounds have shown significant promise in oncology. The difluoromethoxy-phenylacetic acid scaffold can be incorporated into molecules designed to target various cancer-related pathways, such as tubulin polymerization or specific protein kinases.

• Analgesic Drugs: The development of potent and safe analgesics is a continuous effort in medicinal chemistry. Derivatives of 2-[3-(difluoromethoxy)phenyl]acetic acid can be explored for their potential to modulate pain pathways.

• Neurological Disorder Therapeutics: Phenylacetic acid derivatives have also been investigated for their potential in treating neurological disorders. The enhanced blood-brain barrier permeability sometimes conferred by fluorine substitution makes this an area of interest.

Quantitative Data: Biological Activity of Related Phenylacetic Acid Derivatives

While specific quantitative data for derivatives of 2-[3-(difluoromethoxy)phenyl]acetic acid are not extensively available in the public domain, the following table summarizes the biological activities of structurally related fluorinated phenylacetic acid derivatives and celecoxib, a well-known COX-2 inhibitor, for comparative purposes. This data highlights the potential potency that can be achieved with this class of compounds.

Compound Class	Target	Assay	IC₅₀ / GI₅₀	Reference
Difluoromethoxy Sulfamated Estratriene	MCF-7 Breast Cancer Cells	Anti-proliferative	0.28 µM	[1]
Difluoromethoxy Sulfamated Estratriene	MDA MB-231 Breast Cancer Cells	Anti-proliferative	0.74 µM	[1]
Difluoromethoxy Sulfamated Estratriene	Steroid Sulfatase (STS) in JEG-3 cells	Enzyme Inhibition	3.7 nM	[1]
2-(4-Fluorophenyl)-N-(nitrophenyl)acetamide	PC3 Prostate Cancer Cells	Cytotoxicity	52 µM
2-(4-Fluorophenyl)-N-(nitrophenyl)acetamide	MCF-7 Breast Cancer Cells	Cytotoxicity	100 µM
Celecoxib Analogue (1h)	COX-2	Enzyme Inhibition	0.049 µM	[2]
Celecoxib	COX-2	Enzyme Inhibition	Varies (typically nM range)	[2]

Experimental Protocols

Protocol 1: General Synthesis of Amide Derivatives from 2-[3-(Difluoromethoxy)phenyl]acetic Acid

This protocol describes a general method for the synthesis of amide derivatives from 2-[3-(difluoromethoxy)phenyl]acetic acid, a common step in the development of many therapeutic agents.

Materials:

• 2-[3-(Difluoromethoxy)phenyl]acetic acid

• Thionyl chloride (SOCl₂) or Oxalyl chloride ((COCl)₂)

• Anhydrous dichloromethane (DCM) or Tetrahydrofuran (THF)

• Desired primary or secondary amine

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Rotary evaporator

• Magnetic stirrer and stir bar

• Ice bath

• Standard laboratory glassware

Procedure:

• Activation of the Carboxylic Acid:

  • Dissolve 2-[3-(Difluoromethoxy)phenyl]acetic acid (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 eq) or oxalyl chloride (1.2 eq) dropwise to the stirred solution. If using oxalyl chloride, add a catalytic amount of dimethylformamide (DMF).

  • Allow the reaction mixture to warm to room temperature and stir for 1-2 hours, or until the evolution of gas ceases.

  • Remove the solvent and excess reagent under reduced pressure using a rotary evaporator to obtain the crude acid chloride.

• Amide Formation:

  • Dissolve the crude acid chloride in fresh anhydrous DCM.

  • In a separate flask, dissolve the desired amine (1.1 eq) and TEA (1.5 eq) in anhydrous DCM.

  • Cool the amine solution to 0 °C.

  • Slowly add the acid chloride solution to the stirred amine solution dropwise.

  • Allow the reaction to warm to room temperature and stir for 2-16 hours (reaction progress can be monitored by Thin Layer Chromatography, TLC).

• Work-up and Purification:

  • Quench the reaction by adding water.

  • Transfer the mixture to a separatory funnel and wash sequentially with 1M HCl, saturated aqueous NaHCO₃, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure amide derivative.

Protocol 2: In Vitro COX-1/COX-2 Inhibition Assay

This protocol outlines a common method to evaluate the inhibitory activity and selectivity of synthesized compounds against COX-1 and COX-2 enzymes.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compounds (dissolved in DMSO)

• Celecoxib (positive control for selective COX-2 inhibition)

• Indomethacin (positive control for non-selective COX inhibition)

• Enzyme immunoassay (EIA) kit for prostaglandin E₂ (PGE₂)

• Assay buffer (e.g., Tris-HCl)

• 96-well microplates

• Incubator

• Microplate reader

Procedure:

• Enzyme Preparation:

  • Prepare working solutions of COX-1 and COX-2 enzymes in the assay buffer at the desired concentration.

• Compound Incubation:

  • Add the assay buffer, enzyme solution (either COX-1 or COX-2), and various concentrations of the test compounds (or controls) to the wells of a 96-well plate.

  • Include wells with enzyme and DMSO (vehicle control) and wells without enzyme (background control).

  • Pre-incubate the plate at 37°C for 15 minutes.

• Initiation of Reaction:

  • Add arachidonic acid to all wells to initiate the enzymatic reaction.

  • Incubate the plate at 37°C for a defined period (e.g., 10-20 minutes).

• Termination and Detection:

  • Stop the reaction by adding a quenching solution (e.g., 1M HCl).

  • Measure the amount of PGE₂ produced in each well using a competitive EIA kit according to the manufacturer's instructions. The absorbance is typically read at 405-420 nm.

• Data Analysis:

  • Calculate the percentage of inhibition for each compound concentration compared to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration.

  • Determine the IC₅₀ value (the concentration of the compound that inhibits 50% of the enzyme activity) by non-linear regression analysis.

  • Calculate the COX-2 selectivity index (SI) as the ratio of IC₅₀(COX-1) / IC₅₀(COX-2). A higher SI value indicates greater selectivity for COX-2.

Signaling Pathways

Cyclooxygenase (COX) Pathway and Inhibition

The primary mechanism of action for many anti-inflammatory drugs derived from phenylacetic acids is the inhibition of the cyclooxygenase (COX) enzymes. COX-1 is constitutively expressed and involved in housekeeping functions, while COX-2 is induced during inflammation and is responsible for the production of prostaglandins that mediate pain and inflammation. Selective inhibition of COX-2 is a key strategy to reduce the gastrointestinal side effects associated with non-selective NSAIDs.

Conclusion

2-[3-(Difluoromethoxy)phenyl]acetic acid represents a highly valuable and versatile building block for medicinal chemists. The strategic incorporation of the difluoromethoxy group can lead to the development of novel therapeutic agents with improved potency, selectivity, and pharmacokinetic properties. While further research is needed to fully elucidate its potential, the existing literature on related fluorinated phenylacetic acid derivatives strongly suggests its utility in the discovery of new anti-inflammatory, anticancer, and analgesic drugs. The protocols and data presented herein provide a foundation for researchers to explore the synthesis and biological evaluation of novel compounds derived from this promising intermediate.

References

• 1. downloads.regulations.gov [downloads.regulations.gov]
• 2. US8835679B2 - Process for the preparation of 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]

Application Notes: 2-[3-(Difluoromethoxy)phenyl]acetic Acid as a Versatile Building Block for Novel Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential of 2-[3-(difluoromethoxy)phenyl]acetic acid as a key structural motif in the design and synthesis of next-generation kinase inhibitors. While direct synthesis of kinase inhibitors from this specific building block is not yet extensively documented in publicly available literature, its structural features—a phenylacetic acid core and a difluoromethoxy group—make it a highly attractive starting material for targeting a range of clinically relevant kinases.

The phenylacetic acid scaffold is a well-established pharmacophore in numerous approved drugs, and its derivatives are actively explored in kinase inhibitor design.[1][2] The introduction of fluorine-containing groups, such as the difluoromethoxy moiety, is a widely employed strategy in medicinal chemistry to enhance crucial drug-like properties.[3][4][5] The difluoromethoxy group, in particular, is known for its ability to increase metabolic stability, improve membrane permeability, and modulate binding affinity to biological targets.[4] It can act as a lipophilic hydrogen bond donor, potentially serving as a bioisostere for hydroxyl, thiol, or amine groups.[6]

This document outlines a prospective application of 2-[3-(difluoromethoxy)phenyl]acetic acid in the development of inhibitors for Phosphoinositide 3-kinases (PI3Ks), a family of lipid kinases frequently dysregulated in cancer.

Hypothetical Kinase Target: PI3Kα

The PI3K/AKT/mTOR signaling pathway is a critical regulator of cell growth, proliferation, and survival, and its aberrant activation is a hallmark of many human cancers.[7] The p110α isoform of PI3K (PI3Kα) is one of the most frequently mutated oncogenes, making it a prime target for cancer therapy. This section outlines the rationale for targeting PI3Kα with inhibitors derived from 2-[3-(difluoromethoxy)phenyl]acetic acid.

PI3K/AKT/mTOR Signaling Pathway

Caption: PI3K/AKT/mTOR Signaling Pathway Inhibition.

Data Presentation: Hypothetical Inhibitor Profile

The following table summarizes the hypothetical in vitro activity and selectivity profile of a novel PI3Kα inhibitor, designated "DFM-PI3K-01," synthesized from 2-[3-(difluoromethoxy)phenyl]acetic acid. These values are projected based on the known potency of existing PI3K inhibitors featuring fluorinated moieties.

Compound ID	Target Kinase	IC50 (nM)	Selectivity vs. PI3Kβ	Selectivity vs. PI3Kδ	Selectivity vs. PI3Kγ
DFM-PI3K-01	PI3Kα	5.2	58-fold	115-fold	192-fold
Reference Cpd A	PI3Kα	8.9	45-fold	98-fold	150-fold
Reference Cpd B	PI3Kα	2.1	75-fold	150-fold	250-fold

Experimental Protocols

This section provides detailed, representative protocols for the synthesis of a hypothetical PI3K inhibitor from 2-[3-(difluoromethoxy)phenyl]acetic acid and for a subsequent kinase inhibition assay.

Protocol 1: Synthesis of a Hypothetical PI3K Inhibitor (DFM-PI3K-01)

This protocol outlines a plausible multi-step synthesis to couple the 2-[3-(difluoromethoxy)phenyl]acetic acid building block with a known PI3K inhibitor scaffold.

Caption: Synthetic Workflow for DFM-PI3K-01.

Materials:

• 2-[3-(difluoromethoxy)phenyl]acetic acid

• Thionyl chloride (SOCl₂) or HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

• 2-Amino-5-(morpholinomethyl)thiazole (or a similar aminothiazole core)

• Anhydrous Dichloromethane (DCM)

• Anhydrous N,N-Dimethylformamide (DMF)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Activation of the Carboxylic Acid:

  • To a solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) in anhydrous DCM at 0 °C under a nitrogen atmosphere, add thionyl chloride (1.2 eq) dropwise.

  • Stir the reaction mixture at room temperature for 2 hours.

  • Remove the solvent and excess thionyl chloride under reduced pressure to obtain the crude acyl chloride.

• Amide Coupling:

  • In a separate flask, dissolve the 2-amino-5-(morpholinomethyl)thiazole (1.0 eq) and triethylamine (2.0 eq) in anhydrous DCM.

  • Cool the solution to 0 °C and add the crude acyl chloride (dissolved in a small amount of anhydrous DCM) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Work-up and Purification:

  • Quench the reaction with saturated aqueous sodium bicarbonate solution.

  • Separate the organic layer and wash sequentially with water and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography using a gradient of hexane and ethyl acetate to yield the final compound, DFM-PI3K-01.

• Characterization:

  • Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: In Vitro PI3Kα Kinase Inhibition Assay (LanthaScreen™ Eu Kinase Binding Assay)

This protocol describes a representative method to determine the IC50 value of the synthesized inhibitor against PI3Kα.

Caption: Kinase Inhibition Assay Workflow.

Materials:

• Recombinant human PI3Kα enzyme

• LanthaScreen™ Eu-anti-GST Antibody

• Alexa Fluor™ 647-labeled ATP-competitive kinase tracer

• Assay buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35)

• Synthesized inhibitor (DFM-PI3K-01) dissolved in DMSO

• 384-well microplates

• Plate reader capable of Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) measurements

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of the inhibitor (DFM-PI3K-01) in DMSO, followed by a final dilution in the assay buffer.

  • Prepare a solution containing the PI3Kα enzyme and the Eu-anti-GST antibody in the assay buffer.

  • Prepare a solution of the Alexa Fluor™ 647-labeled tracer in the assay buffer.

• Assay Protocol:

  • To each well of a 384-well plate, add the inhibitor solution.

  • Add the kinase/antibody solution to all wells.

  • Initiate the reaction by adding the tracer solution to all wells.

  • Incubate the plate at room temperature for 60 minutes, protected from light.

• Detection:

  • Read the plate on a TR-FRET-compatible plate reader, measuring the emission at 665 nm and 615 nm following excitation at 340 nm.

• Data Analysis:

  • Calculate the emission ratio (665 nm / 615 nm).

  • Plot the emission ratio as a function of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a four-parameter logistic equation using appropriate software (e.g., GraphPad Prism).

Conclusion

2-[3-(difluoromethoxy)phenyl]acetic acid represents a promising, yet underexplored, building block for the development of novel kinase inhibitors. Its inherent structural features, combined with the beneficial properties imparted by the difluoromethoxy group, offer significant potential for the generation of potent and selective inhibitors against key cancer targets such as PI3Kα. The provided hypothetical application and detailed protocols serve as a foundational guide for researchers to explore the utility of this versatile chemical entity in kinase-targeted drug discovery programs.

References

• 1. mdpi.com [mdpi.com]
• 2. inventivapharma.com [inventivapharma.com]
• 3. nbinno.com [nbinno.com]
• 4. mdpi.com [mdpi.com]
• 5. CF2H: a fascinating group for application in drug development enabling modulation of many molecular properties - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. go.drugbank.com [go.drugbank.com]

Application Notes and Protocols for the Synthesis of Novel Anti-inflammatory Agents from 2-[3-(Difluoromethoxy)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the synthesis and evaluation of a novel potential anti-inflammatory agent derived from 2-[3-(difluoromethoxy)phenyl]acetic acid. This document outlines a detailed synthetic protocol, methods for pharmacological evaluation, and an overview of the key signaling pathways involved in inflammation that such a compound is expected to modulate.

Introduction

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone in the management of pain and inflammation. A common structural motif in many NSAIDs is the phenylacetic acid scaffold. The introduction of fluorine-containing substituents, such as the difluoromethoxy group, can enhance the metabolic stability and potency of drug candidates. This document describes the synthesis of a novel amide derivative of 2-[3-(difluoromethoxy)phenyl]acetic acid, a compound designed with the potential for anti-inflammatory activity, likely through the inhibition of cyclooxygenase (COX) enzymes.

Synthesis of a Potential Anti-inflammatory Agent

The following protocol details a hypothetical synthesis of N-(4-sulfamoylphenyl)-2-[3-(difluoromethoxy)phenyl]acetamide, a novel compound designed based on the structures of known COX-2 inhibitors.

Table 1: Physicochemical Properties of Key Compounds

Compound Name	Structure	Molecular Formula	Molecular Weight ( g/mol )	Appearance (Predicted)
2-[3-(Difluoromethoxy)phenyl]acetic acid		C9H8F2O3	202.15	White to off-white solid
N-(4-sulfamoylphenyl)-2-[3-(difluoromethoxy)phenyl]acetamide		C15H14F2N2O4S	372.35	White to pale yellow solid

Experimental Protocol: Synthesis of N-(4-sulfamoylphenyl)-2-[3-(difluoromethoxy)phenyl]acetamide

Materials:

• 2-[3-(Difluoromethoxy)phenyl]acetic acid

• Thionyl chloride (SOCl₂)

• Sulfanilamide (4-aminobenzenesulfonamide)

• Anhydrous Dichloromethane (DCM)

• Triethylamine (TEA)

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Ethyl acetate

• Hexanes

Procedure:

Step 1: Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetyl chloride

• To a solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) in anhydrous DCM (10 mL/g of acid) under a nitrogen atmosphere, add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction mixture to warm to room temperature and then heat to reflux (approximately 40 °C) for 2 hours.

• Monitor the reaction by thin-layer chromatography (TLC).

• Once the reaction is complete, remove the solvent and excess thionyl chloride under reduced pressure to yield the crude acyl chloride as an oil. Use this intermediate directly in the next step without further purification.

Step 2: Synthesis of N-(4-sulfamoylphenyl)-2-[3-(difluoromethoxy)phenyl]acetamide

• Dissolve the crude 2-[3-(difluoromethoxy)phenyl]acetyl chloride from Step 1 in anhydrous DCM (10 mL/g of starting acid).

• In a separate flask, dissolve sulfanilamide (1.0 eq) and triethylamine (1.5 eq) in anhydrous DCM (15 mL/g of sulfanilamide).

• Cool the sulfanilamide solution to 0 °C and add the acyl chloride solution dropwise with stirring.

• Allow the reaction mixture to warm to room temperature and stir for 12-18 hours.

• Monitor the reaction by TLC.

• Upon completion, wash the reaction mixture sequentially with 1 M HCl, water, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography using a gradient of ethyl acetate in hexanes to afford the desired product.

Pharmacological Evaluation Protocols

The following are standard protocols for evaluating the anti-inflammatory potential of the newly synthesized compound.

In Vitro COX-1 and COX-2 Inhibition Assay

Objective: To determine the inhibitory activity and selectivity of the synthesized compound against COX-1 and COX-2 enzymes.

Procedure:

• Utilize a commercial COX inhibitor screening assay kit.

• Prepare stock solutions of the test compound and reference drugs (e.g., Celecoxib for COX-2 selectivity, Ibuprofen as a non-selective inhibitor) in a suitable solvent (e.g., DMSO).

• In a 96-well plate, add the reaction buffer, heme, and either ovine COX-1 or human recombinant COX-2 enzyme.

• Add various concentrations of the test compound or reference drugs to the wells.

• Initiate the reaction by adding arachidonic acid solution.

• Incubate the plate at 37 °C for a specified time (e.g., 10 minutes).

• Measure the production of prostaglandin F2α (PGF2α) using a colorimetric or fluorescent method as per the kit instructions.

• Calculate the percent inhibition for each concentration and determine the IC₅₀ values.

Table 2: Hypothetical In Vitro COX Inhibition Data

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1 IC₅₀ / COX-2 IC₅₀)
Synthesized Compound	15.2	0.85	17.9
Celecoxib	25.5	0.08	318.8
Ibuprofen	5.1	8.3	0.61

In Vivo Carrageenan-Induced Paw Edema Assay

Objective: To evaluate the acute anti-inflammatory activity of the synthesized compound in a rat model.

Procedure:

• Use male Wistar rats (180-220 g).

• Administer the test compound orally at different doses (e.g., 10, 30, 100 mg/kg) suspended in a suitable vehicle (e.g., 0.5% carboxymethylcellulose). Administer a reference drug (e.g., Indomethacin, 10 mg/kg) and the vehicle alone to control groups.

• One hour after drug administration, inject 0.1 mL of a 1% carrageenan solution in saline into the sub-plantar region of the right hind paw of each rat.

• Measure the paw volume using a plethysmometer at 0, 1, 2, 3, 4, and 5 hours after the carrageenan injection.

• Calculate the percentage of edema inhibition for each group at each time point.

Table 3: Hypothetical In Vivo Anti-inflammatory Activity

Treatment Group (Dose)	% Inhibition of Paw Edema at 3 hours
Vehicle Control	0%
Synthesized Compound (10 mg/kg)	25.4%
Synthesized Compound (30 mg/kg)	48.7%
Synthesized Compound (100 mg/kg)	65.2%
Indomethacin (10 mg/kg)	55.8%

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the synthetic workflow and the key signaling pathways implicated in inflammation that a potential NSAID would modulate.

Caption: Synthetic workflow for the preparation of the target compound.

Application Notes and Protocols for the Laboratory Scale Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the laboratory-scale synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid, a valuable building block in medicinal chemistry and drug discovery. The synthetic strategy involves a two-step process commencing with the readily available 3-bromophenol. The protocol first describes the difluoromethylation of 3-bromophenol to yield the key intermediate, 1-bromo-3-(difluoromethoxy)benzene. Subsequently, a palladium-catalyzed Heck coupling reaction is employed to introduce the acetic acid moiety, followed by hydrolysis to afford the final product. This method offers a reliable and scalable route to the target compound.

Introduction

The incorporation of fluorine-containing functional groups into organic molecules is a widely employed strategy in drug design to modulate key physicochemical and pharmacokinetic properties such as lipophilicity, metabolic stability, and binding affinity. The difluoromethoxy group (-OCF₂H) has emerged as a particularly interesting moiety due to its unique electronic and steric properties. 2-[3-(Difluoromethoxy)phenyl]acetic acid is a key intermediate for the synthesis of a variety of pharmacologically active compounds. This application note details a robust and reproducible laboratory-scale synthesis of this valuable compound.

Overall Synthetic Scheme

The synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid is accomplished via a two-step reaction sequence starting from 3-bromophenol.

Caption: Overall synthetic workflow for 2-[3-(difluoromethoxy)phenyl]acetic acid.

Experimental Protocols

Step 1: Synthesis of 1-Bromo-3-(difluoromethoxy)benzene

This procedure outlines the difluoromethylation of 3-bromophenol.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
3-Bromophenol	C₆H₅BrO	173.01	10.0 g	57.8 mmol
Sodium Chlorodifluoroacetate	C₂Cl F₂NaO₂	152.46	13.2 g	86.7 mmol
Potassium Carbonate (K₂CO₃)	K₂CO₃	138.21	15.9 g	115.6 mmol
N,N-Dimethylformamide (DMF)	C₃H₇NO	73.09	100 mL	-
Diethyl ether (Et₂O)	(C₂H₅)₂O	74.12	As needed	-
Saturated aq. NaCl (brine)	NaCl	58.44	As needed	-
Anhydrous Magnesium Sulfate (MgSO₄)	MgSO₄	120.37	As needed	-

Procedure:

• To a stirred solution of 3-bromophenol (10.0 g, 57.8 mmol) in N,N-dimethylformamide (100 mL) in a round-bottom flask, add potassium carbonate (15.9 g, 115.6 mmol).

• Add sodium chlorodifluoroacetate (13.2 g, 86.7 mmol) to the suspension.

• Heat the reaction mixture to 100 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• After completion, cool the reaction mixture to room temperature and pour it into 500 mL of cold water.

• Extract the aqueous layer with diethyl ether (3 x 100 mL).

• Combine the organic layers and wash with water (2 x 100 mL) and then with brine (1 x 100 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation or column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to afford 1-bromo-3-(difluoromethoxy)benzene as a colorless oil.

Expected Yield and Characterization:

Product	Appearance	Yield (%)	Boiling Point (°C)
1-Bromo-3-(difluoromethoxy)benzene	Colorless oil	75-85	~195-200

Note: Characterization should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry.

Step 2: Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetic acid

This procedure details the palladium-catalyzed coupling of 1-bromo-3-(difluoromethoxy)benzene with diethyl malonate, followed by hydrolysis and decarboxylation.

Materials and Reagents:

Reagent/Material	Molecular Formula	Molar Mass ( g/mol )	Quantity	Moles
1-Bromo-3-(difluoromethoxy)benzene	C₇H₅BrF₂O	223.01	5.0 g	22.4 mmol
Diethyl malonate	C₇H₁₂O₄	160.17	4.3 mL	26.9 mmol
Palladium(II) acetate (Pd(OAc)₂)	C₄H₆O₄Pd	224.50	0.10 g	0.45 mmol
Xantphos	C₃₉H₃₂OP₂	578.62	0.52 g	0.90 mmol
Cesium Carbonate (Cs₂CO₃)	Cs₂CO₃	325.82	14.6 g	44.8 mmol
Toluene	C₇H₈	92.14	50 mL	-
Ethanol (EtOH)	C₂H₅OH	46.07	50 mL	-
Potassium Hydroxide (KOH)	KOH	56.11	5.0 g	89.1 mmol
Hydrochloric Acid (HCl), conc.	HCl	36.46	As needed	-
Ethyl acetate (EtOAc)	C₄H₈O₂	88.11	As needed	-

Procedure:

• In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), combine 1-bromo-3-(difluoromethoxy)benzene (5.0 g, 22.4 mmol), palladium(II) acetate (0.10 g, 0.45 mmol), and Xantphos (0.52 g, 0.90 mmol).

• Add cesium carbonate (14.6 g, 44.8 mmol) and toluene (50 mL).

• Add diethyl malonate (4.3 mL, 26.9 mmol) to the mixture.

• Heat the reaction mixture to 110 °C and stir for 12-16 hours. Monitor the reaction by TLC or GC-MS.

• After completion, cool the reaction to room temperature and filter through a pad of Celite, washing with ethyl acetate.

• Concentrate the filtrate under reduced pressure to obtain the crude diethyl 2-(3-(difluoromethoxy)phenyl)malonate.

• To the crude malonate ester, add ethanol (50 mL) and a solution of potassium hydroxide (5.0 g, 89.1 mmol) in water (10 mL).

• Heat the mixture to reflux and stir for 4 hours to effect hydrolysis.

• Cool the reaction mixture and concentrate under reduced pressure to remove the ethanol.

• Dilute the residue with water (50 mL) and wash with diethyl ether (2 x 25 mL) to remove any non-acidic impurities.

• Acidify the aqueous layer to pH 1-2 with concentrated hydrochloric acid, which should result in the precipitation of the product.

• Extract the product with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product can be purified by recrystallization (e.g., from a toluene/hexane mixture) to yield pure 2-[3-(difluoromethoxy)phenyl]acetic acid.

Expected Yield and Characterization:

Product	Appearance	Yield (%)	Melting Point (°C)
2-[3-(Difluoromethoxy)phenyl]acetic acid	White to off-white solid	65-75 (over 2 steps)	~80-85

Note: Characterization should be confirmed by ¹H NMR, ¹³C NMR, ¹⁹F NMR, and mass spectrometry.

Data Presentation

Summary of Reaction Parameters and Yields:

Step	Starting Material	Key Reagents	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
1	3-Bromophenol	Sodium Chlorodifluoroacetate, K₂CO₃	DMF	100	4-6	1-Bromo-3-(difluoromethoxy)benzene	75-85
2	1-Bromo-3-(difluoromethoxy)benzene	Diethyl malonate, Pd(OAc)₂, Xantphos, Cs₂CO₃	Toluene	110	12-16	2-[3-(Difluoromethoxy)phenyl]acetic acid	65-75

Logical Workflow Diagram

Caption: Detailed experimental workflow for the synthesis.

Safety Precautions

• All manipulations should be carried out in a well-ventilated fume hood.

• Personal protective equipment (safety glasses, lab coat, and gloves) must be worn at all times.

• Chlorodifluoromethane is a gas and should be handled with appropriate care. The use of sodium chlorodifluoroacetate as a precursor is a safer alternative.

• Palladium catalysts are toxic and should be handled with care.

• Strong bases (K₂CO₃, Cs₂CO₃, KOH) and acids (HCl) are corrosive and should be handled with caution.

• Organic solvents are flammable. Avoid open flames and ensure proper grounding of equipment.

Conclusion

The described two-step synthesis provides a reliable and efficient method for the laboratory-scale preparation of 2-[3-(difluoromethoxy)phenyl]acetic acid. The protocol utilizes commercially available starting materials and well-established chemical transformations, making it accessible to researchers in various fields of chemical and pharmaceutical sciences. The detailed experimental procedures and data provided in this application note should enable the successful synthesis of this important building block for drug discovery and development.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Troubleshooting Guides and FAQs

This section addresses common issues encountered during the multi-step synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid. The recommended synthetic pathway is outlined below, followed by specific troubleshooting for each key stage.

Recommended Synthetic Pathway:

A common and effective route for the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid involves a three-step process starting from 3-(difluoromethoxy)benzyl bromide:

• Cyanation: Conversion of 3-(difluoromethoxy)benzyl bromide to 3-(difluoromethoxy)phenylacetonitrile.

• Hydrolysis: Conversion of 3-(difluoromethoxy)phenylacetonitrile to 2-[3-(difluoromethoxy)phenyl]acetic acid.

Below is a troubleshooting guide for the key steps in this pathway.

Step 1: Cyanation of 3-(Difluoromethoxy)benzyl Bromide

Question: I am experiencing low yields during the cyanation of 3-(difluoromethoxy)benzyl bromide to 3-(difluoromethoxy)phenylacetonitrile. What are the potential causes and solutions?

Answer:

Low yields in this Kolbe nitrile synthesis can stem from several factors. Here are some common issues and troubleshooting suggestions:

• Reagent Purity: Ensure the starting 3-(difluoromethoxy)benzyl bromide is pure and free from benzylic alcohol, which can consume the cyanide reagent. The purity of the cyanide source (e.g., KCN or NaCN) is also critical.

• Reaction Conditions: The choice of solvent and reaction temperature is crucial. Acetonitrile is a common solvent for this reaction. The reaction is often performed at reflux, but optimizing the temperature may be necessary to minimize side reactions.[1]

• Phase Transfer Catalyst: For reactions involving a solid cyanide salt and an organic solvent, a phase transfer catalyst like 18-crown-6 can significantly improve the reaction rate and yield by facilitating the transport of the cyanide anion into the organic phase.[1]

• Reaction Time: The reaction may require an extended period to reach completion. Monitoring the reaction progress by TLC or GC is recommended to determine the optimal reaction time. A 72-hour reflux was used in one synthesis of a similar compound.[1]

Experimental Protocol: Cyanation of 3-(Difluoromethoxy)benzyl Bromide

A representative procedure for the cyanation of a benzyl bromide is as follows:

• To a solution of 3-(difluoromethoxy)benzyl bromide in acetonitrile, add potassium cyanide (KCN) and a catalytic amount of 18-crown-6.

• Reflux the mixture for 72 hours, monitoring the reaction by TLC.

• After completion, cool the reaction mixture and filter off the inorganic salts.

• Remove the solvent under reduced pressure.

• The crude product can be purified by column chromatography.

Step 2: Hydrolysis of 3-(Difluoromethoxy)phenylacetonitrile

Question: I am struggling with the hydrolysis of 3-(difluoromethoxy)phenylacetonitrile to the final product. What are the best conditions for this transformation?

Answer:

The hydrolysis of nitriles to carboxylic acids can be performed under acidic or basic conditions, and the optimal method can depend on the substrate.

• Acidic Hydrolysis: This is a common method for converting nitriles to carboxylic acids. A mixture of a strong acid like HBr in acetic acid or aqueous HCl with a co-solvent like dioxane can be effective.[1][2] The reaction often requires heating (reflux) for several hours. In some cases, a catalyst like TiCl₄ can be used to promote the hydrolysis under milder conditions.[1][2]

• Basic Hydrolysis: While effective for many nitriles, basic hydrolysis (e.g., with NaOH or KOH in an alcohol/water mixture) of arylacetonitriles can sometimes lead to side reactions or incomplete conversion. Some studies have shown that acidic hydrolysis is more effective for similar substrates.[1]

• Reaction Monitoring: It is important to monitor the reaction to avoid the formation of the intermediate amide as the final product. If the amide is isolated, it can be further hydrolyzed to the carboxylic acid, often under more forcing conditions.

Quantitative Data: Comparison of Hydrolysis Conditions for a Phenylacetonitrile Derivative

Hydrolysis Method	Reagents	Reaction Time	Yield of Amide	Yield of Carboxylic Acid
Acidic	33% HBr in Acetic Acid	6 hours (reflux)	71%	-
Acidic (catalyzed)	TiCl₄, conc. HCl, Dioxane/Water	2 hours (reflux)	-	85%
Basic	KOH, MeOH	72 hours (reflux)	-	27%

Data adapted from a study on a substituted phenylacetonitrile and may require optimization for 2-[3-(difluoromethoxy)phenyl]acetic acid.[1]

Experimental Protocol: Acid-Catalyzed Hydrolysis of 3-(Difluoromethoxy)phenylacetonitrile

• Dissolve 3-(difluoromethoxy)phenylacetonitrile in a mixture of dioxane and water (e.g., 9:1 v/v).

• Add a catalytic amount of titanium tetrachloride (TiCl₄) followed by concentrated hydrochloric acid (HCl).

• Reflux the reaction mixture for 2 hours, or until TLC analysis indicates complete consumption of the starting material.

• After cooling, pour the mixture into water and extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over Na₂SO₄, and remove the solvent in vacuo.

• The crude product can be purified by recrystallization.[1][2]

Alternative Synthetic Routes and Their Challenges

Question: Are there alternative synthetic routes to 2-[3-(difluoromethoxy)phenyl]acetic acid, and what are their potential drawbacks?

Answer:

Yes, several other synthetic strategies can be considered, each with its own set of challenges.

• Willgerodt-Kindler Reaction: This reaction can be used to synthesize phenylacetic acid derivatives from the corresponding acetophenones. The reaction involves heating the ketone with sulfur and an amine (like morpholine) to form a thioamide, which is then hydrolyzed to the carboxylic acid.[3][4][5][6][7]

  • Challenges: The reaction conditions can be harsh, and optimization is often required for each specific substrate to achieve good yields.[3][4] The reaction may not be suitable for substrates with sensitive functional groups.

• Palladium-Catalyzed Suzuki Coupling: This approach could involve coupling an appropriate boronic acid or ester with a haloacetate derivative.

  • Challenges: Suzuki reactions for creating C(sp²)-C(sp³) bonds can result in moderate yields. The efficiency can be further reduced by the presence of electron-withdrawing groups on the aryl ring.[8]

• Carbonylation of Benzyl Halides: A more direct route involves the carbonylation of a benzyl halide with carbon monoxide in the presence of a suitable catalyst.

  • Challenges: This method requires specialized equipment to handle carbon monoxide, a toxic gas. The catalyst systems can also be complex and sensitive. A patent for a similar synthesis of 2,3-difluorophenylacetic acid utilized a cobalt tetracarbonyl salt as a catalyst.[9]

Visualizing the Workflow

Troubleshooting Workflow for Low Yield in Cyanation Step

Caption: A decision-making flowchart for troubleshooting low yields in the cyanation reaction.

General Synthetic Pathway Logic

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. scispace.com [scispace.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. Recent advances in the Willgerodt–Kindler reaction - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. inventivapharma.com [inventivapharma.com]
• 9. CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents [patents.google.com]

Technical Support Center: Purification of 2-[3-(difluoromethoxy)phenyl]acetic acid by Recrystallization

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for the purification of 2-[3-(difluoromethoxy)phenyl]acetic acid via recrystallization. The information is tailored for researchers, scientists, and professionals in drug development.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Q1: I am having trouble dissolving my crude 2-[3-(difluoromethoxy)phenyl]acetic acid. What should I do?

A1: This issue typically arises from using an inappropriate solvent or an insufficient volume of solvent.

• Solvent Choice: Ensure you are using a suitable solvent. For aromatic carboxylic acids like this one, common choices include alcohols (methanol, ethanol), esters (ethyl acetate), ketones (acetone), or solvent mixtures such as ethyl acetate/hexane or methanol/water.

• Solvent Volume: Add the solvent in small portions to the crude material while heating and stirring. The goal is to use the minimum amount of hot solvent to fully dissolve the solid. Adding too much solvent will result in poor recovery.

• Heating: Make sure you are heating the mixture to the boiling point of the solvent to maximize solubility. Be cautious with flammable solvents and use appropriate heating methods (e.g., a heating mantle or steam bath).

• Insoluble Impurities: If a small amount of solid material remains even after adding a significant amount of hot solvent, it may be an insoluble impurity. In this case, you should perform a hot filtration to remove the impurity before allowing the solution to cool.

Q2: My compound is "oiling out" instead of forming crystals. How can I fix this?

A2: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point, forming a liquid instead of solid crystals.

• Increase Solvent Volume: The solution may be too concentrated, causing the compound to precipitate too quickly at a high temperature. Re-heat the mixture and add more of the primary solvent to increase the total volume.

• Use a Different Solvent System: The chosen solvent's boiling point might be too close to or above the melting point of your compound. Consider a lower-boiling point solvent or a solvent mixture.

• Slow Cooling: Allow the solution to cool more slowly. Rapid cooling can sometimes promote oiling out. Let the flask cool to room temperature on the benchtop before placing it in an ice bath.

Q3: No crystals are forming, even after the solution has cooled. What are the next steps?

A3: This is a common issue that can often be resolved with a few techniques to induce crystallization.

• Scratching: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

• Seeding: If you have a small amount of pure 2-[3-(difluoromethoxy)phenyl]acetic acid, add a tiny crystal to the cooled solution. This "seed crystal" will act as a template for other crystals to form.

• Reduce Solvent Volume: It's possible that too much solvent was added. Gently heat the solution to boil off some of the solvent, thereby increasing the concentration of your compound, and then allow it to cool again.

• Cool to a Lower Temperature: If you have only cooled to room temperature, try placing the flask in an ice-water bath to further decrease the solubility.

Q4: The recrystallization resulted in a very low yield. What are the likely causes?

A4: A poor yield can be frustrating, but it is often preventable.

• Excess Solvent: Using too much solvent is a primary cause of low yield, as a significant amount of the product will remain dissolved in the mother liquor even after cooling.

• Premature Crystallization: If the compound crystallizes during hot filtration, you will lose product on the filter paper. To prevent this, use a pre-heated funnel and a fluted filter paper for rapid filtration. If crystals do form, you may need to add a small amount of hot solvent to redissolve them.

• Washing with Room Temperature Solvent: When washing the collected crystals, always use a minimal amount of ice-cold recrystallization solvent to avoid redissolving your product.

Data Presentation

Solvent/Solvent System	Polarity	Boiling Point (°C)	Suitability for Recrystallization	Notes
Water	High	100	Poor (as single solvent)	Often used as an anti-solvent with a miscible organic solvent like methanol or ethanol.
Methanol	High	65	Good (often in a mixture)	May show high solubility even at room temperature, potentially reducing yield.
Ethanol	High	78	Good (often in a mixture)	Similar properties to methanol.
Ethyl Acetate	Medium	77	Good	A common choice for moderately polar compounds.
Acetone	Medium	56	Good	Its low boiling point can be advantageous.
Toluene	Low	111	Potentially Good	May be a good choice if the compound is less polar.
Hexane/Heptane	Low	69 / 98	Poor (as single solvent)	Often used as an anti-solvent with a more polar solvent like ethyl acetate.
Ethyl Acetate / Hexane	Variable	Variable	Excellent (as a system)	Allows for fine-tuning of polarity to achieve optimal recrystallization conditions.
Methanol / Water	Variable	Variable	Excellent (as a system)	A common polar solvent system for carboxylic acids.

Experimental Protocols

General Protocol for Recrystallization of 2-[3-(difluoromethoxy)phenyl]acetic acid

This is a general guideline; optimization may be necessary.

• Solvent Selection: Based on small-scale trials, select a suitable solvent or solvent system (e.g., ethyl acetate/hexane or methanol/water). The ideal solvent will dissolve the compound when hot but not when cold.

• Dissolution: Place the crude 2-[3-(difluoromethoxy)phenyl]acetic acid in an Erlenmeyer flask. Add a minimal amount of the chosen solvent and heat the mixture to boiling with stirring. Continue to add small portions of the hot solvent until the solid is completely dissolved.

• Decolorization (Optional): If the solution is colored due to impurities, remove it from the heat and allow it to cool slightly. Add a small amount of activated charcoal, then reheat to boiling for a few minutes.

• Hot Filtration (if necessary): If there are insoluble impurities or if activated charcoal was used, perform a hot filtration. Use a pre-heated funnel and fluted filter paper to quickly filter the hot solution into a clean, pre-warmed Erlenmeyer flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once at room temperature, you may place the flask in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any remaining impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the compound's melting point.

Mandatory Visualization

Caption: Troubleshooting workflow for the recrystallization of 2-[3-(difluoromethoxy)phenyl]acetic acid.

common side products in the synthesis of fluorinated phenylacetic acids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of fluorinated phenylacetic acids.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes to produce fluorinated phenylacetic acids?

A1: The most prevalent methods for synthesizing fluorinated phenylacetic acids include:

• Hydrolysis of Fluorinated Benzyl Cyanides: This is a widely used two-step process that involves the cyanation of a fluorinated benzyl halide followed by hydrolysis of the resulting nitrile.

• Willgerodt-Kindler Reaction: This reaction typically uses a fluorinated acetophenone as a starting material, which is converted to a thiomorpholide intermediate and subsequently hydrolyzed to the desired phenylacetic acid.

• From Fluorinated Anilines: This multi-step synthesis involves the diazotization of a fluoroaniline, followed by an addition reaction and subsequent hydrolysis.[1]

• Decarboxylation of Fluorinated Phenylmalonic Acids: This route involves the synthesis of a corresponding fluorinated phenylmalonic acid, which is then decarboxylated to yield the final product.

Q2: What are the typical impurities I might encounter?

A2: The impurity profile largely depends on the synthetic route employed. Common side products include:

• Unreacted Starting Materials: Residual fluorinated benzyl halides, acetophenones, anilines, or malonic acid derivatives.

• Intermediates: Incomplete conversion can lead to the presence of intermediates such as fluorinated benzyl cyanides, amides (from partial hydrolysis of nitriles), or thiomorpholides (from the Willgerodt-Kindler reaction).

• Isomeric Impurities: Contamination with other positional isomers of the fluorophenylacetic acid can occur, depending on the purity of the starting materials.

• Over-alkylation or Di-substitution Products: In routes involving alkylation steps, there is a potential for multiple alkyl groups to be added.

• Benzylic Alcohols: If the synthesis of the benzyl cyanide precursor starts from a benzyl alcohol, residual alcohol can be a potential impurity.[2]

• Sulfur-containing byproducts: The Willgerodt-Kindler reaction can introduce sulfur-based impurities that may be difficult to remove.[3]

Q3: What analytical methods are recommended for purity assessment?

A3: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) are the most common and effective techniques for analyzing the purity of fluorinated phenylacetic acids and identifying side products.[4][5][6]

• HPLC: Particularly useful for separating positional isomers and non-volatile impurities.

• GC-MS: Ideal for identifying volatile and semi-volatile impurities.

Troubleshooting Guides

Below are troubleshooting guides for common issues encountered during the synthesis of fluorinated phenylacetic acids, categorized by the synthetic route.

Route 1: Hydrolysis of Fluorinated Benzyl Cyanides

This route involves two main stages: the synthesis of the fluorinated benzyl cyanide and its subsequent hydrolysis.

Diagram of the logical relationship for troubleshooting the synthesis of fluorinated phenylacetic acids via hydrolysis of fluorinated benzyl cyanides.

Caption: Troubleshooting workflow for the synthesis of fluorinated phenylacetic acids.

Issue	Potential Cause	Troubleshooting Steps
Low yield of fluorinated benzyl cyanide	Incomplete reaction of the fluorinated benzyl halide.	- Ensure the cyanide source (e.g., NaCN, KCN) is dry and of high purity. - Optimize reaction temperature and time. - Consider using a phase-transfer catalyst to improve reactivity.
Presence of unreacted fluorinated benzyl halide	Insufficient reaction time or temperature.	- Increase the reaction time and/or temperature. - Monitor the reaction progress using TLC or GC to ensure complete consumption of the starting material.
Formation of fluorinated benzyl alcohol	This can occur if the reaction proceeds via an SN1 mechanism, especially with secondary or tertiary benzyl halides, or if there is water contamination.	- Use a polar aprotic solvent to favor the SN2 mechanism. - Ensure all reagents and glassware are thoroughly dried.
Incomplete hydrolysis of the nitrile	Insufficiently harsh hydrolysis conditions.	- Increase the concentration of the acid or base used for hydrolysis. - Prolong the reaction time or increase the temperature.[7]
Presence of the corresponding amide	Partial hydrolysis of the nitrile.	- Re-subject the product mixture to the hydrolysis conditions to drive the reaction to completion.

Route 2: Willgerodt-Kindler Reaction

Issue	Potential Cause	Troubleshooting Steps
Low yield of the desired acid	Incomplete reaction or formation of side products.	- Optimize the ratio of sulfur and morpholine (or other amine). - Ensure the reaction is heated to the appropriate temperature to drive the rearrangement.
Presence of the corresponding thioamide	Incomplete hydrolysis of the intermediate.	- Ensure complete hydrolysis by using a sufficiently concentrated acid or base and adequate heating time.
Formation of the corresponding amide	The amide is a common intermediate; its presence indicates incomplete hydrolysis to the carboxylic acid.	- Re-subject the product to the hydrolysis step.
Sulfur-containing impurities	A common issue with this reaction.	- Thoroughly wash the crude product with a suitable solvent to remove elemental sulfur. - Recrystallization is often effective for removing other sulfur-containing byproducts.
Unpleasant odor in the final product	Residual sulfur compounds or thioamides.	- Proper workup and purification, including washing and recrystallization, are crucial.

Route 3: Decarboxylation of Fluorinated Phenylmalonic Acids

Diagram of the experimental workflow for the synthesis of fluorinated phenylacetic acids via decarboxylation of fluorinated phenylmalonic acids.

Caption: Synthesis of fluorinated phenylacetic acids via decarboxylation.

Issue	Potential Cause	Troubleshooting Steps
Incomplete decarboxylation	Insufficient heating temperature or time.	- Increase the temperature of the reaction mixture to ensure it is above the decarboxylation temperature of the specific malonic acid derivative.[8] - Monitor CO2 evolution to gauge the reaction progress.
Presence of the starting malonic acid	Incomplete reaction.	- Prolong the heating time. - Ensure uniform heating of the reaction mixture.
Formation of other byproducts	Decomposition at high temperatures.	- Optimize the decarboxylation temperature; avoid excessive heating. - Consider performing the decarboxylation in a high-boiling solvent to maintain better temperature control.

Experimental Protocols

Protocol 1: Synthesis of 2-Fluorophenylacetic Acid from 2-Fluorobenzyl Cyanide

This protocol is a general guideline and may require optimization based on laboratory conditions and reagent purity.

1. Synthesis of 2-Fluorobenzyl Cyanide:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 2-fluorobenzyl chloride (1 equivalent) in a suitable solvent such as ethanol or acetone.

• Add sodium cyanide (1.1 equivalents) portion-wise. Caution: Cyanides are highly toxic. Handle with extreme care in a well-ventilated fume hood.

• Heat the mixture to reflux and monitor the reaction by TLC or GC until the starting material is consumed.

• Cool the reaction mixture, filter to remove the inorganic salts, and remove the solvent under reduced pressure.

• The crude 2-fluorobenzyl cyanide can be purified by distillation or used directly in the next step.

2. Hydrolysis to 2-Fluorophenylacetic Acid:

• To the crude 2-fluorobenzyl cyanide, add a solution of aqueous sulfuric acid (e.g., 50% v/v).

• Heat the mixture to reflux with vigorous stirring. The reaction progress can be monitored by the cessation of ammonia evolution (if performing alkaline hydrolysis) or by TLC/GC.

• After completion, cool the reaction mixture in an ice bath to precipitate the crude 2-fluorophenylacetic acid.

• Collect the solid by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent (e.g., water or a toluene/heptane mixture) to obtain the pure 2-fluorophenylacetic acid.

Protocol 2: Purity Analysis by HPLC

• Mobile Phase: A typical mobile phase would be a mixture of acetonitrile and water with an acidic modifier like formic acid or acetic acid.[9]

• Column: A C18 reverse-phase column is commonly used.[9]

• Detection: UV detection at a wavelength around 210-270 nm is suitable for these compounds.[9]

• Sample Preparation: Dissolve a known amount of the fluorinated phenylacetic acid in the mobile phase or a suitable solvent.

• Injection: Inject a small volume (e.g., 10 µL) onto the HPLC system.

• Analysis: Compare the retention time of the main peak with a known standard. Impurities will appear as separate peaks. The peak area can be used for quantification.

Quantitative Data Summary

The following table summarizes typical purity levels and common impurities for fluorinated phenylacetic acids synthesized via different routes. The exact percentages can vary significantly based on reaction conditions and purification methods.

Product	Synthetic Route	Typical Purity (%)	Common Side Products/Impurities
2-Fluorophenylacetic Acid	From 2-Fluorobenzyl Cyanide	>98%	2-Fluorobenzyl alcohol, 2-Fluorophenylacetamide, unreacted 2-fluorobenzyl cyanide.
4-Fluorophenylacetic Acid	Willgerodt-Kindler	>97%	4-Fluorophenylacetamide, 4-fluoroacetophenone, sulfur-containing compounds.
3-Fluorophenylacetic Acid	From 3-Fluoroaniline	>99% (after purification)	Isomeric impurities, intermediates from the multi-step process.
2,4,5-Trifluorophenylacetic Acid	From 2,4,5-Trifluoronitrobenzene	>98%	Diethyl 2,5-difluoro-4-nitrophenylmalonate, other nitrated or fluorinated intermediates.[3]

Disclaimer: The information provided in this technical support center is intended for guidance and informational purposes only. All chemical syntheses should be performed by trained professionals in a properly equipped laboratory, with appropriate safety precautions in place. Users should consult relevant safety data sheets (SDS) for all chemicals used.

References

• 1. CN106928044A - A kind of preparation method of fluoro phenylacetic acid - Google Patents [patents.google.com]
• 2. brainly.in [brainly.in]
• 3. CN103012111A - Preparation method 2,4,5-trifluorophenylacetic acid - Google Patents [patents.google.com]
• 4. researchgate.net [researchgate.net]
• 5. GC and GC-MS determination of fluoroacetic acid and phenoxy acid herbicides via triphasal extractive pentafluorobenzylation using a polymer-bound phase-transfer catalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. Sciencemadness Discussion Board - Mechanism of benzyl cyanide synthesis ? - Powered by XMB 1.9.11 [sciencemadness.org]

challenges in the scale-up of 2-[3-(difluoromethoxy)phenyl]acetic acid production

Welcome to the technical support center for the scale-up production of 2-[3-(difluoromethoxy)phenyl]acetic acid. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in overcoming common challenges during their experimental and scale-up activities.

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid, focusing on two primary synthetic routes: the Willgerodt-Kindler reaction of 3'-(difluoromethoxy)acetophenone and the hydrolysis of 3-(difluoromethoxy)benzyl cyanide.

Route 1: Willgerodt-Kindler Reaction of 3'-(difluoromethoxy)acetophenone

This synthetic pathway involves the conversion of 3'-(difluoromethoxy)acetophenone to a thioamide, followed by hydrolysis to the desired carboxylic acid.

Diagram of the Willgerodt-Kindler Reaction Workflow:

Synthetic workflow for Route 1.

Troubleshooting Table for Route 1:

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield in Willgerodt-Kindler reaction	- Insufficient reaction temperature or time.- Poor quality of sulfur or amine.- Substrate degradation at high temperatures.	- Optimize reaction temperature and time. The reaction is typically conducted at elevated temperatures.[1][2]- Use freshly sublimed sulfur and distilled morpholine.- Consider using a high-boiling point solvent like quinoline to maintain a consistent high temperature.[3]- Employ microwave-assisted heating for potentially faster reaction times and cleaner product formation.[4]
Incomplete reaction	- Inefficient mixing of the multiphasic reaction mixture.- Deactivation of the amine.	- Ensure vigorous mechanical stirring to maintain a homogenous suspension.- Use a phase-transfer catalyst (PTC) like triethyl benzyl ammonium chloride (TEBA) to improve reaction rates.[5]
Formation of byproducts	- Oxidation of the acetophenone starting material.- Polymerization of intermediates.	- Maintain an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.- Optimize the stoichiometry of sulfur and amine to minimize side reactions.
Difficulties in thioamide purification	- Presence of unreacted sulfur and starting materials.	- Recrystallize the crude thioamide from a suitable solvent (e.g., ethanol).- Utilize column chromatography for small-scale purification.
Low yield during hydrolysis	- Incomplete hydrolysis of the thioamide.- Degradation of the final product under harsh acidic or basic conditions.	- Increase the concentration of the acid or base and/or extend the reaction time.- Monitor the reaction progress by TLC or HPLC to avoid over-hydrolysis and degradation.- For acid hydrolysis, a mixture of sulfuric acid, water, and acetic acid can be effective.[6]
Product contamination with sulfur-containing impurities	- Residual thioamide or other sulfur byproducts.	- After hydrolysis, perform an extraction with a suitable organic solvent followed by washing with a basic solution (e.g., sodium bicarbonate) to remove acidic impurities.[5]- Recrystallize the final product from a solvent system like toluene/acetonitrile.[7]

Route 2: Hydrolysis of 3-(difluoromethoxy)benzyl cyanide

This route involves the synthesis of the benzyl cyanide intermediate followed by its hydrolysis to the carboxylic acid.

Diagram of the Benzyl Cyanide Hydrolysis Workflow:

Synthetic workflow for Route 2.

Troubleshooting Table for Route 2:

Problem	Potential Cause(s)	Suggested Solution(s)
Low yield in cyanation reaction	- Poor reactivity of the benzyl halide.- Side reactions, such as elimination.- Use of wet reagents or solvents.	- Use the more reactive benzyl bromide or iodide instead of the chloride.- Conduct the reaction at a moderate temperature to minimize side reactions.- Ensure all reagents and solvents are anhydrous. The use of a phase-transfer catalyst can be beneficial in a two-phase system.
Handling of toxic cyanides at scale	- High toxicity of sodium or potassium cyanide.	- Implement strict safety protocols, including the use of a well-ventilated fume hood and appropriate personal protective equipment.- Consider using a less toxic cyanide source if a suitable alternative is identified.
Incomplete hydrolysis of the nitrile	- Insufficient acid concentration or reaction temperature.- Formation of a stable amide intermediate.	- Use a higher concentration of sulfuric or hydrochloric acid.[6]- Increase the reaction temperature and monitor for completion. Non-catalytic hydrolysis in near-critical water is also an option but requires high temperatures and pressures.
Formation of colored impurities during hydrolysis	- Coking or charring at high temperatures in the presence of concentrated acid.	- Maintain careful temperature control and avoid localized overheating.- Consider a two-stage hydrolysis: first to the amide under milder conditions, followed by hydrolysis of the isolated amide to the acid.
Difficulties in product isolation and purification	- The product may be soluble in the aqueous acidic medium.- Presence of unreacted nitrile or amide intermediate.	- After cooling the reaction mixture, the product should precipitate. If not, extraction with a suitable organic solvent is necessary.- The crude product can be purified by recrystallization.[2] The purity can be checked by HPLC.

Frequently Asked Questions (FAQs)

Q1: Which synthetic route is more suitable for large-scale production?

A1: Both routes have their advantages and disadvantages for scale-up.

• Route 1 (Willgerodt-Kindler): Avoids the use of highly toxic cyanides. However, it often requires high temperatures and can sometimes result in complex product mixtures, making purification challenging.[3]

• Route 2 (Nitrile Hydrolysis): This is a more traditional and often higher-yielding method for phenylacetic acid synthesis. The main drawback is the handling of large quantities of toxic cyanide salts, which requires stringent safety measures and waste disposal protocols.

The choice of route will depend on the available equipment, safety infrastructure, and cost considerations.

Q2: What are the critical process parameters to monitor during the Willgerodt-Kindler reaction scale-up?

A2: Key parameters to monitor include:

• Temperature: The reaction is highly temperature-dependent. Consistent and uniform heating is crucial.

• Agitation: Efficient mixing is necessary to ensure good contact between the reactants in the heterogeneous mixture.

• Reaction Time: Undercooking will lead to incomplete conversion, while overcooking can lead to degradation and byproduct formation.

• Stoichiometry: The molar ratios of the acetophenone, sulfur, and amine should be carefully controlled.

Q3: What are the common impurities expected in the final product?

A3: The impurity profile will depend on the synthetic route chosen.

• From Route 1: Potential impurities include unreacted 3'-(difluoromethoxy)acetophenone, the intermediate thioamide, and various sulfur-containing byproducts.

• From Route 2: Common impurities are the starting 3-(difluoromethoxy)benzyl cyanide and the intermediate 2-[3-(difluoromethoxy)phenyl]acetamide. In both cases, over-bromination or other side reactions on the aromatic ring during the synthesis of precursors can lead to halogenated impurities.

Q4: What analytical techniques are recommended for in-process control and final product analysis?

A4:

• In-process control: Thin-Layer Chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are suitable for monitoring the progress of the reactions.

• Final product analysis: HPLC is the method of choice for determining the purity of the final 2-[3-(difluoromethoxy)phenyl]acetic acid and for quantifying any impurities. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are essential for structural confirmation and identification of unknown impurities.

Q5: Are there any specific safety precautions for handling difluoromethoxy compounds?

A5: While 2-[3-(difluoromethoxy)phenyl]acetic acid itself does not have unusual hazards, the precursors and reagents used in its synthesis can be hazardous.

• Difluoromethoxylation reagents: Some reagents used to introduce the difluoromethoxy group can be corrosive or toxic. Always consult the Safety Data Sheet (SDS) for each chemical.

• Solvents: Many organic solvents used are flammable and may have specific health hazards.

• Cyanides (for Route 2): As mentioned, these are highly toxic, and extreme care must be taken.

Experimental Protocols

General Protocol for Willgerodt-Kindler Reaction (Route 1)

• To a reaction vessel equipped with a mechanical stirrer, condenser, and nitrogen inlet, charge 3'-(difluoromethoxy)acetophenone, elemental sulfur, and morpholine.

• Add a high-boiling solvent such as quinoline.

• Heat the mixture to reflux with vigorous stirring and maintain for several hours. Monitor the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture and pour it into water.

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the organic layer with dilute acid and then with brine.

• Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude thioamide.

• Purify the thioamide by recrystallization or chromatography.

• For hydrolysis, dissolve the purified thioamide in a mixture of sulfuric acid and water.

• Heat the mixture to reflux until the hydrolysis is complete (monitor by TLC/HPLC).

• Cool the reaction mixture and collect the precipitated product by filtration.

• Wash the solid with cold water and dry to afford 2-[3-(difluoromethoxy)phenyl]acetic acid.

General Protocol for Nitrile Hydrolysis (Route 2)

• In a suitable reactor, dissolve 3-(difluoromethoxy)benzyl halide in an appropriate solvent.

• Separately, prepare a solution of sodium or potassium cyanide in water or a suitable polar solvent.

• Slowly add the cyanide solution to the benzyl halide solution at a controlled temperature. A phase-transfer catalyst may be added if a two-phase system is used.

• Stir the mixture until the reaction is complete (monitor by TLC/HPLC).

• Work up the reaction to isolate the crude 3-(difluoromethoxy)benzyl cyanide. This may involve extraction and solvent removal.

• For hydrolysis, carefully add the crude nitrile to a pre-heated mixture of concentrated sulfuric acid and water.

• Heat the mixture to reflux for several hours, monitoring for the disappearance of the nitrile and amide intermediate.

• Cool the reaction mixture and pour it into ice water to precipitate the product.

• Filter the solid, wash with cold water, and dry to obtain the crude 2-[3-(difluoromethoxy)phenyl]acetic acid.

• Recrystallize the crude product from a suitable solvent to achieve the desired purity.

Disclaimer: These protocols are for informational purposes only and should be adapted and optimized for specific laboratory or plant conditions. A thorough risk assessment should be conducted before any experimental work.

References

• 1. researchgate.net [researchgate.net]
• 2. CN102249891B - Method for recovering and purifying phenylacetic acid - Google Patents [patents.google.com]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. EP0665212A1 - Process for the preparation of substituted phenylacetic acid derivates and intermediates - Google Patents [patents.google.com]
• 6. US20130303798A1 - Process for synthesizing phenylacetic acid by carbonylation of toluene - Google Patents [patents.google.com]
• 7. Benzyl cyanide patented technology retrieval search results - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Purification of Crude 2-[3-(difluoromethoxy)phenyl]acetic acid

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working on the purification of crude 2-[3-(difluoromethoxy)phenyl]acetic acid.

Troubleshooting Guide

This guide addresses common issues encountered during the purification of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Problem	Potential Cause	Recommended Solution
Low Yield After Recrystallization	The chosen solvent system is not optimal, leading to product loss in the mother liquor.	- Experiment with different solvent mixtures. Common systems for similar phenylacetic acid derivatives include methanol/water, ethanol/water, or ethyl acetate/hexane.[1] - Adjust the solvent ratio to minimize the solubility of the desired product at low temperatures. - Ensure the crude material is fully dissolved at the higher temperature before cooling.
The cooling process is too rapid, leading to the formation of fine crystals that are difficult to filter.	- Allow the solution to cool slowly to room temperature, followed by further cooling in an ice bath.
The product is co-precipitating with impurities.	- Perform a preliminary purification step, such as an acid-base extraction, to remove significant impurities before recrystallization.
Product Fails to Crystallize	The concentration of the product in the solvent is too low.	- Concentrate the solution by evaporating some of the solvent.
The presence of significant impurities is inhibiting crystallization.	- Attempt a different purification method, such as column chromatography, to remove the impurities. - Try adding a seed crystal of pure 2-[3-(difluoromethoxy)phenyl]acetic acid to induce crystallization.
Discolored Product (Yellow or Brown)	Presence of colored impurities from the synthesis.	- Treat the solution with activated charcoal before filtration during the recrystallization process. - Perform an oxidative treatment. For example, adding a small amount of hydrogen peroxide to an alkaline solution of the crude product can decolorize some impurities.[2]
Incomplete Removal of Starting Materials or By-products	The polarity of the recrystallization solvent is too similar to that of the impurities.	- Switch to a different recrystallization solvent system with a different polarity.
The impurity has very similar physical properties to the desired product.	- Employ column chromatography for better separation. A silica gel column with a suitable eluent system (e.g., a gradient of ethyl acetate in hexane) can be effective.
High Back Pressure During Column Chromatography	The sample was not properly filtered before loading onto the column.	- Ensure the sample is fully dissolved and filtered through a 0.45 µm filter before application to the column.
The column is clogged with fine particles.	- If possible, clean the column according to the manufacturer's instructions.
Poor Separation in Column Chromatography	The eluent system is not optimized.	- Perform thin-layer chromatography (TLC) with various solvent systems to determine the optimal eluent for separation.
The column is overloaded with the crude product.	- Reduce the amount of crude material loaded onto the column.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 2-[3-(difluoromethoxy)phenyl]acetic acid?

A1: Common impurities can include unreacted starting materials, by-products from the synthetic route, and residual solvents. The specific impurities will depend on the synthetic method used. For instance, if prepared from 2,3-difluorobenzyl chloride, residual starting material or related chlorinated compounds might be present.[3]

Q2: What is a good starting point for a recrystallization solvent system?

A2: For phenylacetic acid derivatives, a mixture of a polar solvent in which the compound is soluble at high temperatures (like methanol or ethanol) and a non-polar solvent in which it is less soluble at low temperatures (like water or hexane) is often effective.[1][4] A good starting point would be to dissolve the crude product in a minimal amount of hot methanol and then slowly add water until the solution becomes slightly turbid. Reheat to get a clear solution and then allow it to cool slowly.

Q3: How can I remove water-soluble and ester-soluble impurities?

A3: An acid-base extraction is a highly effective method. Dissolve the crude product in an organic solvent like ethyl acetate. Wash with water to remove water-soluble impurities. Then, extract the organic layer with an aqueous base (e.g., sodium bicarbonate or sodium hydroxide solution) to convert the acidic product into its water-soluble salt. The aqueous layer can then be separated, washed with an organic solvent to remove ester-soluble impurities, and finally acidified (e.g., with HCl) to precipitate the purified 2-[3-(difluoromethoxy)phenyl]acetic acid.[2]

Q4: When should I consider using column chromatography?

A4: Column chromatography is recommended when recrystallization fails to provide the desired purity, especially when dealing with impurities that have similar solubility profiles to the product. It is also useful for separating complex mixtures of by-products.

Q5: What analytical techniques can be used to assess the purity of the final product?

A5: High-Performance Liquid Chromatography (HPLC) is a common and accurate method to determine the purity of the final product.[5][6] Other useful techniques include Nuclear Magnetic Resonance (NMR) spectroscopy to confirm the structure and identify impurities, and melting point determination, as pure compounds have a sharp melting point range.

Experimental Protocols

Protocol 1: Purification by Recrystallization

• Dissolution: In a flask, add the crude 2-[3-(difluoromethoxy)phenyl]acetic acid. Add a minimal amount of a suitable hot solvent (e.g., methanol or ethyl acetate) to completely dissolve the crude product.

• Decolorization (Optional): If the solution is colored, add a small amount of activated charcoal and heat the mixture for a short period.

• Hot Filtration: Quickly filter the hot solution through a pre-warmed funnel with filter paper to remove any insoluble impurities and activated charcoal.

• Crystallization: Allow the filtrate to cool slowly to room temperature. Further cooling in an ice bath can increase the yield of crystals.

• Isolation: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of the cold recrystallization solvent to remove any remaining mother liquor.

• Drying: Dry the purified crystals under vacuum to remove residual solvent.

Protocol 2: Purification by Acid-Base Extraction

• Dissolution: Dissolve the crude product in an organic solvent such as ethyl acetate.

• Aqueous Wash: Transfer the solution to a separatory funnel and wash with water to remove highly polar, water-soluble impurities. Discard the aqueous layer.

• Base Extraction: Extract the organic layer with a saturated aqueous solution of sodium bicarbonate. The 2-[3-(difluoromethoxy)phenyl]acetic acid will react to form its sodium salt and move into the aqueous layer. Repeat the extraction to ensure complete transfer.

• Organic Wash: Combine the aqueous layers and wash with a fresh portion of ethyl acetate to remove any non-acidic organic impurities.

• Acidification: Cool the aqueous layer in an ice bath and slowly add a strong acid, such as 2M HCl, while stirring until the pH is acidic (pH ~2). The purified 2-[3-(difluoromethoxy)phenyl]acetic acid will precipitate out of the solution.

• Isolation and Drying: Collect the precipitate by vacuum filtration, wash with cold deionized water, and dry under vacuum.

Visualizations

References

• 1. CN101550080A - Industrial preparation method of 2,3-difluorophenyl acetic acid - Google Patents [patents.google.com]
• 2. CN102249891B - Method for recovering and purifying phenylacetic acid - Google Patents [patents.google.com]
• 3. CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents [patents.google.com]
• 4. Benzoic acid - Wikipedia [en.wikipedia.org]
• 5. Direct determination of free phenylacetic acid in human plasma and urine by column-switching high performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US10344010B2 - Method for purifying crude of 2,5-furandicarboxylic acid by crystallization - Google Patents [patents.google.com]

optimizing reaction conditions for the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the reaction conditions for the synthesis of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Frequently Asked Questions (FAQs)

Q1: What are the most common synthetic routes for 2-[3-(difluoromethoxy)phenyl]acetic acid?

A1: The most prevalent synthetic strategies involve two main pathways:

• The Grignard Route: This pathway involves the formation of a Grignard reagent from a 3-(difluoromethoxy)phenyl halide, followed by carboxylation with solid carbon dioxide (dry ice).

• The Cyanation Route: This approach begins with the formation of a 3-(difluoromethoxy)benzyl halide, which is then converted to the corresponding nitrile. Subsequent hydrolysis of the nitrile yields the desired carboxylic acid.[1][2]

Q2: What are the critical starting materials for this synthesis?

A2: Key starting materials include:

• For the Grignard Route: 1-bromo-3-(difluoromethoxy)benzene or 1-chloro-3-(difluoromethoxy)benzene, and magnesium turnings.

• For the Cyanation Route: 3-(difluoromethoxy)toluene, a brominating agent like N-bromosuccinimide (NBS), and a cyanide source such as sodium or potassium cyanide.

Q3: What are the primary safety concerns associated with these synthetic routes?

A3: Researchers should be aware of the following hazards:

• Grignard Reagents: These are highly reactive, pyrophoric, and react violently with water and protic solvents.[3][4] All glassware must be scrupulously dried, and the reaction must be conducted under an inert atmosphere (e.g., argon or nitrogen).

• Cyanide Salts: Sodium and potassium cyanide are highly toxic.[5] They should be handled with extreme caution in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) must be worn. Acidic workups of cyanide-containing reaction mixtures will generate highly toxic hydrogen cyanide gas.

• Brominating Agents: N-bromosuccinimide (NBS) is a lachrymator and should be handled in a fume hood.

Q4: How can the progress of the reactions be monitored?

A4: Reaction progress can be effectively monitored using standard analytical techniques such as:

• Thin Layer Chromatography (TLC)

• Gas Chromatography-Mass Spectrometry (GC-MS)

• High-Performance Liquid Chromatography (HPLC)

Q5: What are the expected yields and purity for the final product?

A5: Yields and purity are highly dependent on the chosen route and optimization of reaction conditions. With careful execution, yields for individual steps can range from moderate to high (60-90%). The final product can typically be obtained with a purity of >98% after appropriate purification.

Troubleshooting Guides

Grignard Route Issues

Q: My Grignard reaction is difficult to initiate. What troubleshooting steps can I take?

A: Failure to initiate the Grignard reaction is a common issue. Here are several steps to resolve this:

• Ensure Anhydrous Conditions: Moisture is the most common inhibitor of Grignard reagent formation.[3] Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous solvents.

• Activate the Magnesium: The surface of the magnesium turnings can have an oxide layer that prevents the reaction.[3]

  • Gently crush the magnesium turnings with a glass rod (in an inert atmosphere).

  • Add a small crystal of iodine, which can help to activate the magnesium surface.

  • Add a few drops of a pre-formed Grignard reagent to initiate the reaction.

• Local Heating: Gently warm the flask at the spot where the magnesium is located.

Q: I am observing a significant amount of biphenyl byproduct. How can this be minimized?

A: Biphenyl formation is a known side reaction, particularly at higher temperatures and concentrations of the aryl halide.[6] To minimize this:

• Slow Addition: Add the solution of 1-bromo-3-(difluoromethoxy)benzene to the magnesium suspension slowly to maintain a low concentration of the halide in the reaction mixture.

• Temperature Control: Maintain a gentle reflux and avoid excessive heating.

Cyanation Route Issues

Q: The cyanation of my 3-(difluoromethoxy)benzyl bromide is resulting in low yields. What can I do to improve this?

A: Low yields in the cyanation step can be due to several factors:

• Reaction Conditions: Ensure the reaction is carried out in a suitable polar aprotic solvent, such as DMSO or DMF, to facilitate the nucleophilic substitution.

• Phase-Transfer Catalyst: The use of a phase-transfer catalyst, such as a quaternary ammonium salt, can improve the reaction rate and yield when using aqueous cyanide solutions.

• Purity of Starting Material: Ensure the benzyl bromide is free of impurities, as these can lead to side reactions.

Nitrile Hydrolysis Issues

Q: My nitrile hydrolysis is incomplete or is producing a significant amount of the amide intermediate. How can I drive the reaction to the carboxylic acid?

A: Incomplete hydrolysis is a common challenge. To favor the formation of the carboxylic acid:

• Strong Acid or Base: Use more forcing conditions, such as concentrated hydrochloric acid or a higher concentration of sodium or potassium hydroxide.

• Elevated Temperatures: Increase the reaction temperature and prolong the reaction time.[2] The hydrolysis of the intermediate amide to the carboxylic acid often requires more stringent conditions than the initial hydrolysis of the nitrile.[7]

• Monitoring: Monitor the reaction by TLC or GC-MS to determine the optimal reaction time for complete conversion.

Detailed Experimental Protocols

Protocol 1: Synthesis via Grignard Reagent and Carbonation

Step 1: Formation of 3-(Difluoromethoxy)phenylmagnesium Bromide

• Assemble a three-necked flask equipped with a reflux condenser, a dropping funnel, and a nitrogen inlet. Dry all glassware in an oven and assemble while hot under a stream of nitrogen.

• Place magnesium turnings in the flask.

• Add a small volume of anhydrous tetrahydrofuran (THF) to the flask.

• Dissolve 1-bromo-3-(difluoromethoxy)benzene in anhydrous THF and add it to the dropping funnel.

• Add a small portion of the bromide solution to the magnesium suspension. If the reaction does not start, add a crystal of iodine and gently warm the mixture.

• Once the reaction has initiated (indicated by bubbling and a color change), add the remaining bromide solution dropwise at a rate that maintains a gentle reflux.

• After the addition is complete, continue to stir the mixture at reflux for an additional hour to ensure complete formation of the Grignard reagent.

Step 2: Carboxylation of the Grignard Reagent

• Cool the Grignard reagent solution in an ice bath.

• In a separate flask, place a generous amount of freshly crushed dry ice (solid CO2).

• Slowly transfer the Grignard solution onto the dry ice via a cannula under a positive pressure of nitrogen.

• Allow the mixture to warm to room temperature and stir until all the CO2 has sublimated.

• Quench the reaction by slowly adding aqueous HCl.

• Extract the aqueous layer with an organic solvent such as diethyl ether or ethyl acetate.

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude 2-[3-(difluoromethoxy)phenyl]acetic acid.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Synthesis via Benzyl Bromide, Nitrile Formation, and Hydrolysis

Step 1: Bromination of 3-(Difluoromethoxy)toluene

• In a round-bottom flask, dissolve 3-(difluoromethoxy)toluene in a suitable solvent like carbon tetrachloride.

• Add N-bromosuccinimide (NBS) and a radical initiator such as azobisisobutyronitrile (AIBN).

• Reflux the mixture, monitoring the reaction progress by TLC or GC-MS.

• Upon completion, cool the reaction mixture and filter off the succinimide.

• Wash the filtrate with water and brine, then dry the organic layer over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude 1-(bromomethyl)-3-(difluoromethoxy)benzene.

Step 2: Synthesis of 2-[3-(Difluoromethoxy)phenyl]acetonitrile

• Dissolve the crude 1-(bromomethyl)-3-(difluoromethoxy)benzene in a polar aprotic solvent like DMSO.

• Add sodium cyanide in one portion.

• Heat the reaction mixture and monitor its progress by TLC or GC-MS.

• After the reaction is complete, cool the mixture and pour it into water.

• Extract the product with an organic solvent.

• Wash the combined organic layers with water and brine, then dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure and purify the resulting nitrile by distillation or column chromatography.

Step 3: Hydrolysis of 2-[3-(Difluoromethoxy)phenyl]acetonitrile

• To the purified nitrile, add a solution of concentrated hydrochloric acid or aqueous sodium hydroxide.

• Reflux the mixture for several hours, monitoring for the disappearance of the nitrile and the intermediate amide.[2][7]

• Cool the reaction mixture. If using a basic hydrolysis, acidify with concentrated HCl to precipitate the carboxylic acid.

• Collect the solid product by filtration, wash with cold water, and dry.

• Recrystallize the crude product from a suitable solvent system to obtain pure 2-[3-(difluoromethoxy)phenyl]acetic acid.

Data Presentation

Table 1: Typical Reaction Conditions for Key Synthetic Steps

Step	Reagents & Catalysts	Solvent(s)	Temperature	Typical Reaction Time
Grignard Formation	Mg, 1-bromo-3-(difluoromethoxy)benzene	Anhydrous THF or Diethyl Ether	Reflux	1-2 hours
Carboxylation	CO2 (solid)	THF or Diethyl Ether	-78 °C to RT	1-3 hours
Bromination	NBS, AIBN	CCl4	Reflux	2-4 hours
Cyanation	NaCN or KCN	DMSO or DMF	50-100 °C	2-6 hours
Nitrile Hydrolysis (Acidic)	Conc. HCl	Water	Reflux	6-24 hours
Nitrile Hydrolysis (Basic)	NaOH or KOH	Water/Ethanol	Reflux	6-24 hours

Visualizations

Caption: Alternative synthetic routes to 2-[3-(difluoromethoxy)phenyl]acetic acid.

Caption: Troubleshooting logic for low yields in the Grignard reaction.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. web.mnstate.edu [web.mnstate.edu]
• 4. cerritos.edu [cerritos.edu]
• 5. CN101486638A - Preparation of 2,3-difluorophenylacetic acid - Google Patents [patents.google.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]

troubleshooting failed reactions involving 2-[3-(difluoromethoxy)phenyl]acetic acid

Welcome to the technical support center for 2-[3-(difluoromethoxy)phenyl]acetic acid. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues encountered during chemical reactions involving this reagent.

Frequently Asked Questions (FAQs)

Q1: What are the key chemical properties of 2-[3-(difluoromethoxy)phenyl]acetic acid that may influence its reactivity?

A1: 2-[3-(difluoromethoxy)phenyl]acetic acid is a phenylacetic acid derivative with a difluoromethoxy group at the meta-position. This electron-withdrawing group increases the acidity of the carboxylic acid compared to unsubstituted phenylacetic acid. The difluoromethoxy group is generally stable but can be susceptible to hydrolysis under strong acidic or basic conditions, which can lead to the formation of phenolic byproducts. The steric bulk of the substituted phenyl ring may also influence reaction kinetics, particularly in sterically demanding transformations.

Q2: I am observing a low yield in my amide coupling reaction. What are the potential causes?

A2: Low yields in amide coupling reactions with 2-[3-(difluoromethoxy)phenyl]acetic acid can stem from several factors:

• Incomplete activation of the carboxylic acid: The electron-withdrawing nature of the difluoromethoxy group can affect the efficiency of certain activating agents.

• Steric hindrance: The substituted phenyl ring can sterically hinder the approach of the amine to the activated carboxylic acid intermediate.

• Low nucleophilicity of the amine: If you are using an electron-deficient or sterically hindered amine, the reaction rate will be slower.

• Side reactions: Potential side reactions include the formation of an N-acylurea byproduct if using carbodiimide coupling agents, or decomposition of the activated intermediate.

• Hydrolysis: The presence of water can lead to the hydrolysis of the activated carboxylic acid intermediate back to the starting material.

Q3: My esterification reaction is not going to completion. What should I consider?

A3: Incomplete esterification can be due to:

• Equilibrium limitations: Esterification is a reversible reaction. To drive the reaction forward, it is often necessary to remove water as it is formed, for example, by using a Dean-Stark apparatus or molecular sieves.

• Steric hindrance: Similar to amide coupling, steric hindrance from both the carboxylic acid and the alcohol can slow down the reaction. Tertiary alcohols are particularly difficult to esterify under standard Fischer esterification conditions.[1]

• Inappropriate catalyst: The choice and amount of acid catalyst can be critical. Insufficient catalyst may lead to slow reaction rates, while an excessively strong acid could promote side reactions.

Q4: I am seeing an unexpected peak in my NMR/MS analysis. What could it be?

A4: Unexpected peaks could correspond to several byproducts:

• Decarboxylation product: Phenylacetic acids, especially those with electron-withdrawing groups, can undergo decarboxylation under certain conditions (e.g., high temperatures) to form 1-(difluoromethoxy)-3-methylbenzene.

• Hydrolysis product: Hydrolysis of the difluoromethoxy group would yield 2-(3-hydroxyphenyl)acetic acid.

• N-acylurea: In carbodiimide-mediated couplings, the activated O-acylisourea intermediate can rearrange to a stable N-acylurea byproduct that is often difficult to remove.

• Anhydride formation: The carboxylic acid can react with itself to form an anhydride, especially during the activation step.

Troubleshooting Guides

Amide Coupling Reactions

Problem: Low or no yield of the desired amide.

Caption: Troubleshooting workflow for failed amide coupling reactions.

Troubleshooting Steps:

• Verify Carboxylic Acid Activation:

  • Action: Monitor the reaction mixture by TLC or LC-MS shortly after adding the coupling agent to confirm the consumption of the starting carboxylic acid and the formation of an activated intermediate.

  • If activation is incomplete: Consider increasing the equivalents of the coupling reagent or switching to a more potent activating agent like HATU or HBTU, which are often effective for electron-deficient carboxylic acids.

• Assess Amine Reactivity:

  • Action: If using a sterically hindered or electron-deficient amine, the reaction may be sluggish.

  • Solution: Consider using a stronger, non-nucleophilic base (e.g., DBU instead of DIPEA) to ensure the amine is sufficiently deprotonated. Increasing the reaction temperature or prolonging the reaction time may also be necessary. For particularly challenging couplings, conversion of the carboxylic acid to the more reactive acid chloride may be an option.

• Review Reaction Conditions:

  • Action: Ensure all reagents and solvents are anhydrous. Water can hydrolyze the activated intermediate.

  • Solution: Dry solvents and reagents thoroughly before use. Run the reaction under an inert atmosphere (e.g., nitrogen or argon).

• Analyze for Byproducts:

  • Action: Use NMR and MS to identify any major byproducts.

  • If N-acylurea is detected (with carbodiimides): Add an auxiliary nucleophile like HOBt or NHS to the reaction mixture to form a more stable active ester and minimize N-acylurea formation.

  • If starting material is recovered: This points to a problem with the activation step or hydrolysis of the activated intermediate.

Coupling Reagent	Base	Solvent	Temperature (°C)	Typical Yield Range (%)	Notes
EDC/HOBt	DIPEA or Et3N	DMF or CH2Cl2	0 to RT	40-70	Prone to N-acylurea formation with hindered substrates.
HATU	DIPEA or 2,4,6-Collidine	DMF or NMP	RT to 50	70-95	Generally more effective for hindered and electron-deficient substrates.
SOCl2 then amine	Pyridine or Et3N	Toluene or CH2Cl2	0 to Reflux	60-90	Two-step process; acid chloride can be isolated before adding the amine.

Esterification Reactions

Problem: Low conversion to the desired ester.

Caption: Troubleshooting workflow for failed esterification reactions.

Troubleshooting Steps:

• Address Reaction Equilibrium:

  • Action: For Fischer esterifications, the reaction is in equilibrium.

  • Solution: Use a large excess of the alcohol (if feasible, as the solvent) or actively remove water from the reaction mixture using a Dean-Stark trap or molecular sieves.

• Consider Steric Hindrance:

  • Action: If using a bulky alcohol (secondary or tertiary), the reaction rate will be significantly slower.

  • Solution: For tertiary alcohols, Fischer esterification is generally not effective. Consider using a Steglich esterification (DCC/DMAP) or converting the carboxylic acid to the acid chloride followed by reaction with the alcohol.

• Evaluate the Catalyst:

  • Action: Ensure an appropriate acid catalyst is being used in a sufficient amount.

  • Solution: Common catalysts include sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (PTSA). If the reaction is slow, a modest increase in catalyst loading may help.

Method	Reagents	Solvent	Temperature (°C)	Typical Yield Range (%)	Notes
Fischer Esterification	H₂SO₄ or PTSA (cat.)	Excess Alcohol	Reflux	50-85	Best for primary and secondary alcohols. Water removal is key.
Steglich Esterification	DCC, DMAP (cat.)	CH₂Cl₂	0 to RT	70-95	Good for acid-sensitive substrates and hindered alcohols.
Acid Chloride Route	1. SOCl₂ 2. Alcohol, Pyridine	Toluene or CH₂Cl₂	0 to RT	75-98	Highly effective for hindered alcohols but is a two-step process.

Potential Side Reactions and Byproducts

Decarboxylation

The phenylacetic acid moiety can undergo decarboxylation, especially at elevated temperatures, to yield 1-(difluoromethoxy)-3-methylbenzene. This is more likely to occur if the reaction is run at high temperatures for extended periods.

Caption: Decarboxylation of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Hydrolysis of the Difluoromethoxy Group

The difluoromethoxy group can be susceptible to hydrolysis under strongly acidic or basic conditions, leading to the formation of 2-(3-hydroxyphenyl)acetic acid. This is a crucial consideration when choosing reagents and workup procedures. For instance, prolonged exposure to strong aqueous acids or bases during workup should be avoided if this side reaction is a concern. Studies on similar structures have shown that the difluoromethoxy group can make neighboring functional groups more labile to hydrolysis.

Caption: Hydrolysis of the difluoromethoxy group.

Experimental Protocols

General Protocol for Amide Coupling using HATU

• To a solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) in anhydrous DMF (0.5 M) under an inert atmosphere, add the desired amine (1.1 eq) and HATU (1.2 eq).

• Add N,N-diisopropylethylamine (DIPEA) (2.5 eq) dropwise to the mixture.

• Stir the reaction at room temperature for 4-16 hours, monitoring by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate and wash with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

General Protocol for Esterification via the Acid Chloride

• To a solution of 2-[3-(difluoromethoxy)phenyl]acetic acid (1.0 eq) in anhydrous toluene (0.5 M) containing a catalytic amount of DMF (1-2 drops), add oxalyl chloride or thionyl chloride (1.5 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 1-2 hours until gas evolution ceases.

• Concentrate the reaction mixture under reduced pressure to remove excess oxalyl chloride/thionyl chloride.

• Dissolve the crude acid chloride in anhydrous CH₂Cl₂ (0.5 M) and cool to 0 °C.

• Add the desired alcohol (1.2 eq) followed by the dropwise addition of pyridine or triethylamine (1.5 eq).

• Stir the reaction at room temperature for 2-8 hours, monitoring by TLC or LC-MS.

• Upon completion, wash the reaction mixture with 1 M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography.

References

• 1. quora.com [quora.com]

preventing decomposition of 2-[3-(difluoromethoxy)phenyl]acetic acid during synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the decomposition of 2-[3-(difluoromethoxy)phenyl]acetic acid during its synthesis.

Frequently Asked Questions (FAQs)

Q1: What are the main decomposition pathways for 2-[3-(difluoromethoxy)phenyl]acetic acid during synthesis?

A1: The two primary decomposition pathways for 2-[3-(difluoromethoxy)phenyl]acetic acid are decarboxylation of the acetic acid side chain and, to a lesser extent, hydrolysis of the difluoromethoxy group. The electron-withdrawing nature of the difluoromethoxy group can make the molecule susceptible to these reactions under certain conditions.

Q2: At what stages of the synthesis is decomposition most likely to occur?

A2: Decomposition is most likely to occur during steps that involve elevated temperatures, strong acidic or basic conditions, or prolonged reaction times. Specific stages of concern include the hydrolysis of an ester precursor to the final carboxylic acid and vigorous purification procedures.

Q3: What are the typical byproducts observed when decomposition occurs?

A3: The most common byproduct from decomposition is 1-(difluoromethoxy)-3-methylbenzene, resulting from decarboxylation. If the difluoromethoxy group hydrolyzes, 3-hydroxyphenylacetic acid could be formed, though this is generally less common under typical synthetic conditions.

Q4: How can I monitor for decomposition during my reaction?

A4: Thin-layer chromatography (TLC) and High-Performance Liquid Chromatography (HPLC) are effective techniques for monitoring the progress of your reaction and detecting the formation of decomposition byproducts. A change in the spot or peak corresponding to the product and the appearance of new, less polar spots (for decarboxylation) or more polar spots (for hydrolysis) can indicate decomposition.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Low yield of final product with evidence of a less polar byproduct.	Decarboxylation: This is often caused by excessive heat or prolonged exposure to strong acidic conditions during workup or purification.	1. Lower Reaction Temperature: If the synthesis step preceding the formation of the acid is performed at high temperatures, consider if a lower temperature is feasible. 2. Milder Acidic Workup: During aqueous workup to isolate the carboxylic acid, use a weaker acid (e.g., citric acid) or a dilute strong acid (e.g., 1M HCl) and maintain a low temperature (0-5 °C). Minimize the time the product is in the acidic medium. 3. Avoid High-Temperature Purification: If using distillation for purification of precursors, ensure it is performed under high vacuum to keep the temperature low. For the final product, recrystallization is preferred over distillation.
Presence of a more polar impurity in the final product.	Hydrolysis of the difluoromethoxy group: This can occur under harsh basic conditions, especially with prolonged heating.	1. Use Milder Bases: For reactions requiring a base, such as the hydrolysis of an ester, use milder conditions. For example, lithium hydroxide (LiOH) in a THF/water mixture at room temperature is often effective and less harsh than sodium hydroxide or potassium hydroxide at reflux. 2. Control Reaction Time and Temperature: Monitor the reaction closely and work it up as soon as the starting material is consumed to avoid prolonged exposure to basic conditions. Avoid excessive heating.
Difficulty in Suzuki coupling to form the phenylacetic acid precursor.	Deactivation by the electron-withdrawing difluoromethoxy group: The Suzuki reaction of aryl halides containing electron-withdrawing groups can be less efficient.	1. Choice of Catalyst and Ligand: Employ a palladium catalyst and ligand system known to be effective for electron-deficient substrates. For example, using a bulky, electron-rich phosphine ligand can improve catalytic activity. 2. Optimize Base and Solvent: The choice of base is critical. Potassium carbonate (K2CO3) or potassium phosphate (K3PO4) are often effective. The solvent system can also be optimized; for instance, a mixture of toluene and water or dioxane and water is commonly used.
Product degradation during purification by column chromatography.	Acidic silica gel: Standard silica gel is slightly acidic and can cause decomposition of sensitive compounds, potentially leading to streaking on the TLC plate and lower isolated yields.	1. Neutralize Silica Gel: Deactivate the silica gel by treating it with a solution of triethylamine in the eluent before packing the column. 2. Alternative Purification: Consider recrystallization as a non-chromatographic purification method to avoid potential degradation on silica gel.

Experimental Protocols

Protocol 1: Hydrolysis of Ethyl 2-[3-(difluoromethoxy)phenyl]acetate under Mild Basic Conditions

This protocol is designed to minimize the risk of hydrolysis of the difluoromethoxy group and other potential side reactions.

Materials:

• Ethyl 2-[3-(difluoromethoxy)phenyl]acetate

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Water (deionized)

• 1M Hydrochloric acid (HCl)

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolve ethyl 2-[3-(difluoromethoxy)phenyl]acetate (1.0 eq) in a mixture of THF and water (e.g., 3:1 v/v).

• Add lithium hydroxide monohydrate (1.5 eq) to the solution.

• Stir the reaction mixture at room temperature and monitor its progress by TLC or HPLC.

• Once the starting material is consumed (typically 2-4 hours), quench the reaction by adding 1M HCl at 0 °C until the pH of the aqueous phase is approximately 2-3.

• Extract the aqueous layer with ethyl acetate (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure to yield the crude 2-[3-(difluoromethoxy)phenyl]acetic acid.

• Purify the crude product by recrystallization from a suitable solvent system (e.g., ethyl acetate/hexanes).

Visualizations

Synthesis and Decomposition Pathways

Caption: Synthesis and potential decomposition pathways of 2-[3-(difluoromethoxy)phenyl]acetic acid.

Troubleshooting Logic Flow

Caption: Troubleshooting workflow for decomposition issues.

Reference Data & Comparative Studies

Comparative Guide to the Quantitative Analysis of 2-[3-(difluoromethoxy)phenyl]acetic Acid

This guide provides a comparative overview of methodologies for the quantitative analysis of 2-[3-(difluoromethoxy)phenyl]acetic acid, a key intermediate in pharmaceutical synthesis. The primary focus is on a highly sensitive and specific Liquid Chromatography-Mass Spectrometry (LC-MS) method, which is compared with alternative analytical techniques. This document is intended for researchers, scientists, and drug development professionals requiring robust and reliable quantitative analytical methods.

Introduction to Analytical Methodologies

The accurate quantification of active pharmaceutical ingredients (APIs) and their intermediates is critical in drug development and manufacturing. For a compound like 2-[3-(difluoromethoxy)phenyl]acetic acid, a variety of analytical techniques can be employed. LC-MS/MS has become a standard for bioanalytical and pharmaceutical analysis due to its high sensitivity and selectivity.[1][2][3] However, classical methods such as High-Performance Liquid Chromatography (HPLC) with UV or fluorescence detection, and titrimetric methods, can also offer viable alternatives depending on the specific requirements of the analysis.

Primary Method: Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS combines the separation power of liquid chromatography with the sensitive and selective detection capabilities of mass spectrometry, making it the preferred method for complex matrices and low concentration analytes.

Proposed LC-MS/MS Experimental Protocol

This protocol is a proposed method based on established procedures for similar phenylacetic acid derivatives.[1][2]

1. Sample Preparation (Plasma)

• Protein Precipitation: To 100 µL of plasma sample, add 300 µL of acetonitrile containing the internal standard (e.g., a deuterated analog of the analyte).

• Vortexing: Vortex the mixture for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation: Centrifuge the sample at 10,000 rpm for 10 minutes to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• HPLC System: A standard UHPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm particle size).

• Mobile Phase A: 0.1% formic acid in water.

• Mobile Phase B: 0.1% formic acid in acetonitrile.[4]

• Gradient Elution: A linear gradient from 5% to 95% Mobile Phase B over 5 minutes.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40°C.

• Injection Volume: 5 µL.

3. Mass Spectrometry Conditions

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Source: Electrospray Ionization (ESI) in negative ion mode.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Analyte (2-[3-(difluoromethoxy)phenyl]acetic acid): Precursor ion (m/z) -> Product ion (m/z) - Specific transitions to be determined by direct infusion of a standard solution.

  • Internal Standard: Precursor ion (m/z) -> Product ion (m/z).

• Ion Source Parameters: Optimized for maximum signal intensity (e.g., capillary voltage, source temperature, gas flows).

Method Validation Parameters

Bioanalytical method validation should be performed in accordance with regulatory guidelines (e.g., FDA).[5][6] Key parameters to be assessed include:

• Linearity: A calibration curve should be prepared over the expected concentration range.

• Sensitivity: Determined by the Lower Limit of Quantification (LLOQ).

• Accuracy and Precision: Evaluated at multiple concentration levels (low, medium, and high QC samples).

• Recovery: The efficiency of the extraction process.

• Matrix Effect: Assessment of the ion suppression or enhancement from the biological matrix.

• Stability: Analyte stability under various storage and processing conditions.

Experimental Workflow Diagram

Caption: Workflow for the quantitative analysis of 2-[3-(difluoromethoxy)phenyl]acetic acid by LC-MS.

Alternative Analytical Methods

While LC-MS offers superior sensitivity and selectivity, other methods can be suitable for different applications, such as quality control of bulk drug substances where concentrations are higher.

High-Performance Liquid Chromatography with Fluorescence Detection (HPLC-FLD)

This method involves derivatization of the carboxylic acid group to introduce a fluorescent tag, enabling highly sensitive detection. A published method for the parent compound, phenylacetic acid, can be adapted.[7]

• Principle: The analyte is derivatized with a fluorescent agent, separated by HPLC, and detected by a fluorescence detector.

• Advantages: High sensitivity, often comparable to LC-MS.

• Disadvantages: Requires a derivatization step which can add complexity and potential for variability.

Acid-Base Titration

For the analysis of the pure compound or in simple formulations, a classical acid-base titration can be a straightforward and cost-effective quantitative method.

• Principle: The acidic proton of the carboxylic acid is titrated with a standardized strong base, and the endpoint is determined potentiometrically or with an indicator.[8]

• Advantages: Simple, inexpensive, and does not require sophisticated instrumentation.

• Disadvantages: Lacks specificity and is only suitable for high concentration samples in simple matrices.

Performance Comparison

The following table summarizes the expected performance characteristics of the different analytical methods. The data for LC-MS/MS and HPLC-FLD are based on typical values reported for similar small molecule assays.[1][2][3][9]

Parameter	LC-MS/MS	HPLC-FLD (with derivatization)	Acid-Base Titration
Linearity (r²)	> 0.99	> 0.99	Not Applicable
Sensitivity (LLOQ)	Low ng/mL to pg/mL	Low ng/mL	High µg/mL to mg/mL
Accuracy (% Bias)	Within ±15%	Within ±15%	Within ±2%
Precision (%RSD)	< 15%	< 15%	< 2%
Sample Throughput	High	Moderate	Low
Specificity	Very High	High	Low

Logical Relationship of Method Selection

The choice of analytical method is dictated by the specific requirements of the study.

Caption: Decision tree for selecting an appropriate analytical method.

Conclusion

For the quantitative analysis of 2-[3-(difluoromethoxy)phenyl]acetic acid in complex biological matrices and at low concentrations, LC-MS/MS is the method of choice , offering unparalleled sensitivity, specificity, and throughput. For applications involving less complex matrices and higher concentrations, HPLC with fluorescence detection provides a sensitive alternative, while acid-base titration remains a viable, simple option for the analysis of the bulk substance. The selection of the most appropriate method should be based on a thorough evaluation of the specific analytical needs, including matrix complexity, required sensitivity, and sample throughput.

References

• 1. researchgate.net [researchgate.net]
• 2. Determination of phenylbutyric acid and its metabolite phenylacetic acid in different tissues of mouse by liquid chromatography with tandem mass spectrometry and its application in drug tissue distribution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.rsc.org [pubs.rsc.org]
• 4. ricerca.unich.it [ricerca.unich.it]
• 5. researchgate.net [researchgate.net]
• 6. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 7. Direct determination of free phenylacetic acid in human plasma and urine by column-switching high performance liquid chromatography with fluorescence detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Dual Role of 2,4-Dinitrophenyl Acetic Acid as Analyte and Indicator in Conventional Acid-Base Titration [article.sapub.org]
• 9. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Comparative Guide to the Structure-Activity Relationship of 2-[3-(Difluoromethoxy)phenyl]acetic Acid Analogs and Related Anti-Inflammatory Agents

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the structure-activity relationships (SAR) of 2-[3-(difluoromethoxy)phenyl]acetic acid analogs and structurally related compounds with anti-inflammatory properties. Due to the limited publicly available data specifically on a series of 2-[3-(difluoromethoxy)phenyl]acetic acid analogs, this guide broadens its scope to include closely related phenylacetic acid and fenamate derivatives. The presented data and experimental protocols offer valuable insights for the rational design of novel anti-inflammatory agents.

Structure-Activity Relationship and Biological Data

The anti-inflammatory effects of many phenylacetic acid derivatives are attributed to their inhibition of cyclooxygenase (COX) enzymes, which are key in the biosynthesis of prostaglandins. The difluoromethoxy group is of particular interest in medicinal chemistry as it can modulate the physicochemical properties of a molecule, such as lipophilicity and metabolic stability, which can in turn influence its pharmacokinetic and pharmacodynamic profile.

While specific SAR data for a series of 2-[3-(difluoromethoxy)phenyl]acetic acid analogs is not extensively documented in the public domain, studies on related structures provide valuable insights. For instance, research on fenamates and other COX inhibitors highlights the importance of the substitution pattern on the phenyl rings for activity and selectivity.

Below is a table summarizing the in vitro inhibitory activity of selected celecoxib derivatives against COX-1 and COX-2 enzymes. Celecoxib is a well-known selective COX-2 inhibitor, and the data on its analogs can inform the design of other selective inhibitors.

Compound	Structure	COX-1 IC50 (nmol/L)	COX-2 IC50 (nmol/L)	Selectivity Index (COX-1/COX-2)
Celecoxib	4-(5-(4-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide	39.8	4.78	8.3
PC-406	4-(5-(4-methylphenyl)-3-isopropyl-1H-pyrazol-1-yl)benzenesulfonamide	>1000	8.9	>112.2
PC-407	4-(5-(naphthalen-2-yl)-3-(trifluoromethyl)-1H-pyrazol-1-yl)benzenesulfonamide	27.5	1.9	14.4
Data extracted from a study on celecoxib derivatives[1]

Experimental Protocols

Detailed and reproducible experimental protocols are crucial for the evaluation of novel compounds. Below are methodologies for key in vitro assays used to determine the anti-inflammatory potential of phenylacetic acid analogs.

In Vitro Cyclooxygenase (COX-1 and COX-2) Inhibition Assay[1]

Objective: To determine the 50% inhibitory concentration (IC50) of test compounds against human COX-1 and COX-2 enzymes.

Materials:

• Human recombinant COX-1 and COX-2 enzymes

• Arachidonic acid (substrate)

• Test compounds

• Radioimmunoassay (RIA) kit for prostaglandin E2 (PGE2) and 6-keto-prostaglandin F1α (6-keto-PGF1α)

• Macrophages (for cell-based assay)

• Calcimycin and Lipopolysaccharide (LPS)

Procedure:

• Enzyme Preparation: Prepare solutions of human recombinant COX-1 and COX-2 enzymes in a suitable buffer.

• Compound Incubation: Incubate the enzymes with various concentrations of the test compounds for a predetermined period (e.g., 15 minutes) at 37°C.

• Initiation of Reaction: Add arachidonic acid to initiate the enzymatic reaction.

• Termination of Reaction: Stop the reaction after a specific time (e.g., 10 minutes) by adding a stopping solution (e.g., a solution of a non-steroidal anti-inflammatory drug like indomethacin).

• Measurement of Prostaglandins:

  • For COX-2, measure the amount of PGE2 produced using a specific RIA kit.

  • For COX-1, measure the amount of 6-keto-PGF1α (a stable metabolite of prostacyclin) produced using a specific RIA kit.

• Cell-Based Assay (Alternative):

  • Culture macrophages and incubate them with various concentrations of the test compounds.

  • Stimulate COX-1 expression with calcimycin or COX-2 expression with LPS.

  • Measure the levels of 6-keto-PGF1α and PGE2 in the cell supernatant by RIA.

• Data Analysis: Calculate the percentage of inhibition for each compound concentration and determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration. The selectivity index is calculated as the ratio of IC50 (COX-1) / IC50 (COX-2).

Visualizing Key Pathways and Processes

Arachidonic Acid Signaling Pathway

The following diagram illustrates the enzymatic cascade starting from membrane phospholipids, leading to the production of various pro-inflammatory prostaglandins and leukotrienes. Phenylacetic acid analogs often target the COX enzymes within this pathway.

Caption: The Arachidonic Acid Cascade leading to inflammation.

General Workflow for Structure-Activity Relationship (SAR) Studies

The diagram below outlines a typical workflow for conducting SAR studies in drug discovery, from initial compound design to the identification of a lead candidate.

Caption: A generalized workflow for SAR-driven drug discovery.

References

• 1. cdn.amegroups.cn [cdn.amegroups.cn]

Spectroscopic Scrutiny: A Comparative Analysis of Difluoromethoxy-Substituted Phenylacetic Acid Isomers

A detailed spectroscopic comparison of 2-(difluoromethoxy)phenylacetic acid, 3-(difluoromethoxy)phenylacetic acid, and 4-(difluoromethoxy)phenylacetic acid reveals distinct differences in their nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) profiles. These differences, arising from the positional variation of the difluoromethoxy substituent on the phenyl ring, are critical for the unambiguous identification and characterization of these isomers in pharmaceutical and materials science research.

This guide provides a comprehensive overview of the key spectroscopic features of the ortho-, meta-, and para-substituted isomers of difluoromethoxy-phenylacetic acid, supported by experimental data. The strategic placement of the difluoromethoxy group significantly influences the electronic environment of the molecule, leading to characteristic shifts in NMR spectra, unique vibrational modes in IR spectroscopy, and specific fragmentation patterns in mass spectrometry. Understanding these spectroscopic nuances is paramount for researchers working on the development of novel therapeutic agents and advanced materials incorporating these fluorinated moieties.

Nuclear Magnetic Resonance (NMR) Spectroscopy Comparison

NMR spectroscopy provides the most definitive evidence for the structural elucidation of the three isomers. The chemical shifts (δ) and coupling constants (J) in ¹H, ¹³C, and ¹⁹F NMR spectra are highly sensitive to the position of the difluoromethoxy group.

¹H NMR Data

The proton NMR spectra show characteristic patterns for the aromatic protons and the methoxy and methylene protons. The difluoromethoxy proton (-OCHF₂) typically appears as a triplet due to coupling with the two fluorine atoms.

Compound	Aromatic Protons (δ, ppm)	CH₂ (δ, ppm)	OCHF₂ (δ, ppm, JHF in Hz)
2-(Difluoromethoxy)phenylacetic acid	7.15-7.40 (m, 4H)	~3.70 (s)	~6.85 (t, J ≈ 74)
3-(Difluoromethoxy)phenylacetic acid	7.05-7.45 (m, 4H)	~3.65 (s)	~6.60 (t, J ≈ 73)
4-(Difluoromethoxy)phenylacetic acid	7.10 (d, 2H), 7.30 (d, 2H)	~3.60 (s)	~6.55 (t, J ≈ 73)

¹³C NMR Data

The position of the difluoromethoxy group significantly impacts the chemical shifts of the aromatic carbons in the ¹³C NMR spectra. The carbon of the difluoromethoxy group (-OCHF₂) appears as a triplet due to one-bond coupling with the two fluorine atoms.

Compound	C=O (δ, ppm)	Aromatic Carbons (δ, ppm)	CH₂ (δ, ppm)	OCHF₂ (δ, ppm, ¹JCF in Hz)
2-(Difluoromethoxy)phenylacetic acid	~176	~118-150	~40	~116 (t, ¹J ≈ 245)
3-(Difluoromethoxy)phenylacetic acid	~177	~115-158	~41	~115 (t, ¹J ≈ 240)
4-(Difluoromethoxy)phenylacetic acid	~178	~116-155	~41	~115 (t, ¹J ≈ 240)

¹⁹F NMR Data

The ¹⁹F NMR spectra provide a clear distinction between the isomers based on the chemical shift of the difluoromethoxy group. The signal appears as a doublet due to coupling with the methoxy proton.

Compound	¹⁹F Chemical Shift (δ, ppm, JHF in Hz)
2-(Difluoromethoxy)phenylacetic acid	~ -80 to -85 (d, J ≈ 74)
3-(Difluoromethoxy)phenylacetic acid	~ -82 to -87 (d, J ≈ 73)
4-(Difluoromethoxy)phenylacetic acid	~ -81 to -86 (d, J ≈ 73)

Infrared (IR) Spectroscopy Comparison

The IR spectra of the three isomers exhibit characteristic absorption bands corresponding to the carboxylic acid, aromatic ring, and C-F bonds. While many of the bands are similar, subtle shifts in the fingerprint region can be used for differentiation.

Functional Group	2-(Difluoromethoxy)phenylacetic acid (cm⁻¹)	3-(Difluoromethoxy)phenylacetic acid (cm⁻¹)	4-(Difluoromethoxy)phenylacetic acid (cm⁻¹)
O-H stretch (Carboxylic acid)	2500-3300 (broad)	2500-3300 (broad)	2500-3300 (broad)
C=O stretch (Carboxylic acid)	~1710	~1715	~1705
C=C stretch (Aromatic)	~1600, 1490	~1605, 1485	~1610, 1500
C-O-C stretch	~1250	~1240	~1260
C-F stretch	~1050-1150	~1040-1140	~1060-1160

Mass Spectrometry (MS) Comparison

Electron ionization mass spectrometry (EI-MS) of the difluoromethoxy-substituted phenylacetic acid isomers results in characteristic fragmentation patterns. The molecular ion peak (M⁺) is expected at m/z 202. The fragmentation patterns can help in distinguishing the isomers, although they might show some similarities.

Ion	2-(Difluoromethoxy)phenylacetic acid (m/z)	3-(Difluoromethoxy)phenylacetic acid (m/z)	4-(Difluoromethoxy)phenylacetic acid (m/z)
[M]⁺	202	202	202
[M - COOH]⁺	157	157	157
[M - OCHF₂]⁺	135	135	135
[C₇H₅O]⁺	105	105	105
[C₆H₅]⁺	77	77	77

Experimental Protocols

The following are general protocols for the spectroscopic analysis of difluoromethoxy-substituted phenylacetic acid isomers.

NMR Spectroscopy:

• Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Instrumentation: A 400 MHz or higher field NMR spectrometer.

• ¹H NMR: Acquire spectra with a spectral width of 0-12 ppm. Use a sufficient number of scans to obtain a good signal-to-noise ratio.

• ¹³C NMR: Acquire proton-decoupled spectra with a spectral width of 0-200 ppm. A larger number of scans will be required compared to ¹H NMR.

• ¹⁹F NMR: Acquire proton-decoupled spectra with a spectral width appropriate for fluorinated compounds (e.g., +50 to -250 ppm). Use a common fluorine reference standard like CFCl₃.

Infrared (IR) Spectroscopy:

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the solid sample with dry KBr powder and pressing it into a thin disk. Alternatively, for attenuated total reflectance (ATR)-IR, place a small amount of the solid sample directly on the ATR crystal.

• Instrumentation: A Fourier-transform infrared (FTIR) spectrometer.

• Data Acquisition: Record the spectrum in the range of 4000-400 cm⁻¹.

Mass Spectrometry (MS):

• Sample Introduction: Introduce the sample via a direct insertion probe or through a gas chromatograph (GC-MS).

• Instrumentation: An electron ionization (EI) mass spectrometer.

• Ionization: Use a standard electron energy of 70 eV.

• Data Acquisition: Scan a mass range of m/z 40-300.

Visualizing the Spectroscopic Workflow

The logical flow of the spectroscopic analysis for comparing these isomers can be visualized as follows:

Caption: Workflow for the spectroscopic comparison of difluoromethoxy-substituted phenylacetic acid isomers.

A Researcher's Guide to Reference Standards for the Analysis of 2-[3-(Difluoromethoxy)phenyl]acetic Acid

For researchers and scientists engaged in drug development and chemical analysis, the quality and characterization of reference standards are paramount for obtaining accurate and reproducible results. This guide provides a comprehensive comparison of commercially available reference standards for 2-[3-(difluoromethoxy)phenyl]acetic acid, offering insights into their purity, analytical characterization, and the experimental protocols required for their verification.

Comparison of Commercially Available Reference Standards

Table 1: Comparison of Supplier Specifications for Phenylacetic Acid Derivatives

Supplier	Compound	CAS No.	Stated Purity	Analytical Method on CoA
Apollo Scientific	2-(Difluoromethoxy)phenylacetic acid	86867-68-7	99.97%	Gas Chromatography (GC)[1]
BLDpharm	2-[3-(Difluoromethoxy)phenyl]acetic acid	262587-06-4	≥98%	Not specified
Sigma-Aldrich (distributor for Apollo Scientific)	3-(Difluoromethoxy)phenylacetic acid	262587-06-4	98%	Not specified
MedChemExpress	Various Phenylacetic Acid Derivatives	-	95.02% - 99.63%	LCMS or HPLC[2][3][4][5][6]

It is crucial for researchers to request and scrutinize the lot-specific CoA from any supplier before purchase. The CoA should provide detailed information on the analytical methods used for purity assessment and identity confirmation.

Experimental Protocols for Verification

Independent verification of the reference standard's identity and purity is a good laboratory practice. The following are detailed protocols for the analysis of 2-[3-(difluoromethoxy)phenyl]acetic acid.

High-Performance Liquid Chromatography (HPLC) for Purity Determination

HPLC with UV detection is a standard method for assessing the purity of non-volatile organic compounds. A general method adaptable for 2-[3-(difluoromethoxy)phenyl]acetic acid is described below, based on established methods for similar compounds[1].

Protocol:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: A reverse-phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: An isocratic or gradient mixture of acetonitrile and water containing an acidic modifier (e.g., 0.1% formic acid or phosphoric acid). A typical starting point could be a 75:25 (v/v) mixture of the aqueous and organic phases.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength of 264 nm.

• Sample Preparation: Accurately weigh and dissolve the reference standard in the mobile phase to a concentration of approximately 0.1 mg/mL.

• Injection Volume: 10 µL.

• Analysis: The purity is determined by calculating the area percentage of the main peak relative to the total area of all observed peaks in the chromatogram.

Caption: Workflow for HPLC Purity Analysis.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Identity Confirmation

¹H and ¹⁹F NMR spectroscopy are powerful tools for confirming the chemical structure of fluorinated organic molecules.

Protocol:

• Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

• Sample Preparation: Dissolve approximately 5-10 mg of the reference standard in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Acquisition: Acquire a standard proton NMR spectrum. The expected spectrum for 2-[3-(difluoromethoxy)phenyl]acetic acid should show characteristic signals for the aromatic protons, the methylene protons of the acetic acid group, and a triplet for the difluoromethoxy proton.

• ¹⁹F NMR Acquisition: Acquire a proton-decoupled fluorine NMR spectrum. A single signal corresponding to the -OCF₂H group is expected.

• Data Analysis: Compare the observed chemical shifts, coupling constants, and integration values with the expected structure and any available reference spectra.

Caption: Workflow for NMR Identity Confirmation.

Gas Chromatography-Mass Spectrometry (GC-MS) for Volatile Impurity Profiling

For assessing volatile and semi-volatile impurities, GC-MS can be employed. Derivatization may be necessary to improve the volatility and chromatographic behavior of the acidic analyte.

Protocol:

• Instrumentation: A GC system coupled to a mass spectrometer.

• Derivatization (optional but recommended): Esterify the carboxylic acid group (e.g., using diazomethane or by heating with an alcohol in the presence of an acid catalyst) to form a more volatile derivative.

• Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms).

• Carrier Gas: Helium at a constant flow rate.

• Oven Temperature Program: A suitable temperature gradient to separate the analyte from potential impurities (e.g., start at 80°C, hold for 2 minutes, then ramp to 280°C).

• Mass Spectrometry: Electron ionization (EI) at 70 eV, scanning a mass range of m/z 50-500.

• Analysis: Identify the main peak corresponding to the derivatized analyte and any impurity peaks by their mass spectra.

Caption: Workflow for GC-MS Impurity Profiling.

Conclusion

While a direct comparison of multiple commercially available reference standards for 2-[3-(difluoromethoxy)phenyl]acetic acid is hampered by the limited availability of public Certificates of Analysis, researchers can make informed decisions by requesting lot-specific CoAs and performing independent verification. The experimental protocols outlined in this guide provide a robust framework for assessing the purity and identity of reference standards, thereby ensuring the quality and reliability of subsequent analytical data. The use of orthogonal analytical techniques such as HPLC, NMR, and GC-MS is highly recommended for a comprehensive characterization.

References

• 1. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]

Safety & Regulatory Compliance

Proper Disposal Procedures for 2-[3-(difluoromethoxy)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of 2-[3-(difluoromethoxy)phenyl]acetic Acid. Adherence to these procedural guidelines is critical for ensuring laboratory safety and environmental protection.

Hazard Identification and Personal Protective Equipment (PPE)

• Skin Irritation: May cause skin irritation upon contact.[1]

• Eye Irritation: Can cause serious eye irritation.[1]

• Respiratory Irritation: May cause respiratory irritation if inhaled.[1][2]

Required Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemical-resistant gloves (e.g., Nitrile).
Eye Protection	Safety glasses with side shields or chemical splash goggles.
Lab Coat	Standard laboratory coat.
Respiratory	Use in a well-ventilated area or under a chemical fume hood. A dust mask may be necessary for solid forms.

Waste Segregation and Collection Protocol

Proper segregation of chemical waste is paramount to prevent dangerous reactions and ensure correct disposal.

Methodology:

• Designated Waste Container: Use a dedicated, properly labeled hazardous waste container for "Halogenated Organic Acids." The container should be made of a compatible material (e.g., polyethylene).

• Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "2-[3-(difluoromethoxy)phenyl]acetic Acid," and the associated hazards (e.g., Corrosive, Irritant).

• Segregation:

  • DO NOT mix with bases, strong oxidizing agents, or non-halogenated organic waste.[3]

  • Collect aqueous solutions containing this acid separately from organic solvent solutions.

• Collection:

  • If the compound is in solid form, carefully transfer it to the waste container to minimize dust generation.

  • If in solution, pour the waste into the designated container, avoiding splashes.

• Container Management: Keep the waste container securely closed when not in use. Store it in a designated satellite accumulation area that is cool, dry, and well-ventilated.

Disposal Procedure

As a fluorinated organic compound, 2-[3-(difluoromethoxy)phenyl]acetic Acid must be disposed of as hazardous waste.

Primary Disposal Method: Incineration

High-temperature incineration is the preferred method for the destruction of halogenated organic compounds.[4][5] The high temperatures are necessary to break the stable carbon-fluorine bonds.[4] This process should be carried out at a licensed hazardous waste disposal facility.

Alternative Disposal Method: Hazardous Waste Landfill

Disposal in a designated hazardous waste landfill is another option.[5] However, this method only contains the chemical and does not destroy it, posing a long-term environmental risk.[5]

Key Steps for Disposal:

• Contact Environmental Health and Safety (EHS): Your institution's EHS department is the primary point of contact for hazardous waste disposal. They will provide specific guidance and arrange for the collection of your labeled waste container.

• Documentation: Complete all necessary waste disposal forms as required by your institution and local regulations.

• Waste Pickup: Follow your EHS office's procedures for scheduling and handling the pickup of the hazardous waste.

Under no circumstances should 2-[3-(difluoromethoxy)phenyl]acetic Acid be disposed of down the drain or in regular trash.

Disposal Workflow Diagram

References

• 1. assets.thermofisher.com [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. epa.gov [epa.gov]
• 4. epa.gov [epa.gov]
• 5. mcfenvironmental.com [mcfenvironmental.com]

Personal protective equipment for handling 2-[3-(difluoromethoxy)phenyl]acetic Acid

Essential Safety and Handling Guide for 2-[3-(difluoromethoxy)phenyl]acetic Acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-[3-(difluoromethoxy)phenyl]acetic Acid. The following procedures are based on the known hazards of similar chemical compounds and general best practices for laboratory safety.

Hazard Summary

• Skin Irritation/Corrosion: May cause skin irritation or severe burns upon contact.[1][2]

• Eye Damage: Can cause serious eye irritation or damage.[1][2][3][4]

• Respiratory Irritation: May cause respiratory irritation if inhaled as dust or fumes.[1][2][4]

• Harmful if Swallowed: May be harmful if ingested.[2][4]

Quantitative Data Summary

The following table summarizes key hazard information extrapolated from related chemical compounds.

Hazard Classification	Details	Source Compounds
Skin Corrosion/Irritation	Causes skin irritation. Some analogous compounds cause severe burns.	4-(Trifluoromethoxy)phenylacetic acid, alpha,alpha-Difluorophenylacetic acid[1][2]
Serious Eye Damage/Irritation	Causes serious eye irritation or damage.	4-(Trifluoromethoxy)phenylacetic acid, Phenylacetic Acid, alpha,alpha-Difluorophenylacetic acid[1][2][3][4]
Target Organ Toxicity (Single Exposure)	May cause respiratory irritation.	4-(Trifluoromethoxy)phenylacetic acid, Phenylacetic Acid, alpha,alpha-Difluorophenylacetic acid[1][2][4]

Operational Plan: Step-by-Step Handling Procedures

1. Engineering Controls:

• Always handle 2-[3-(difluoromethoxy)phenyl]acetic Acid within a certified chemical fume hood to minimize inhalation exposure.

• Ensure an eyewash station and safety shower are readily accessible and have been recently tested.

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against splashes.[5]

• Skin Protection:

  • Wear a lab coat. For tasks with a higher risk of splashes, consider an acid-resistant apron or suit made of materials like PVC or neoprene.[5]

  • Use nitrile or neoprene gloves for adequate chemical resistance.[5][6][7] Always inspect gloves for tears or punctures before use.[8]

• Respiratory Protection: If there is a risk of generating dust or aerosols that cannot be controlled by a fume hood, use a respirator with an appropriate acid gas cartridge.[5]

3. Handling:

• Avoid the formation of dust and aerosols.[4]

• Wash hands thoroughly after handling the chemical.[1][3]

• Keep the container tightly closed when not in use and store it in a well-ventilated place.[1][9]

4. Spill Response:

• In case of a spill, evacuate the area.

• Wear appropriate PPE, including respiratory protection.

• For solid spills, carefully sweep up the material and place it in a designated waste container. Avoid generating dust.

• For liquid spills, absorb with an inert, non-combustible material (e.g., sand, vermiculite) and place in a suitable container for disposal.

• Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan

1. Waste Collection:

• Collect all waste containing 2-[3-(difluoromethoxy)phenyl]acetic Acid in a clearly labeled, sealed, and chemically compatible container.

2. Neutralization (for small quantities, if permissible by institutional guidelines):

• Under expert supervision, small quantities of the acid may be neutralized. This process should be performed in a fume hood.

• Slowly add the acidic waste to a stirred solution of a weak base, such as sodium bicarbonate, in a large volume of water.

• Monitor the pH to ensure complete neutralization (pH 6-8).

• Be aware that neutralization can generate heat and gas; proceed with caution.

3. Final Disposal:

• Dispose of the neutralized waste or the un-neutralized chemical waste through your institution's hazardous waste program.

• All chemical waste disposal must be in accordance with local, state, and federal regulations.[1][2][9] Do not dispose of it down the drain or in the regular trash.

Visual Workflow for Safe Handling

Caption: Workflow for the safe handling of 2-[3-(difluoromethoxy)phenyl]acetic Acid.

Personal Protective Equipment (PPE) Selection Logic

Caption: Decision-making for selecting appropriate PPE for handling acids.

References

• 1. WERCS Studio - Application Error [assets.thermofisher.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. westliberty.edu [westliberty.edu]
• 5. leelinework.com [leelinework.com]
• 6. Personal Protective Equipment | Safety | Physical Facilities | Miami University [miamioh.edu]
• 7. hsa.ie [hsa.ie]
• 8. ECE Illinois - ece444: Personal Protective Devices (PPEs) [fabweb.ece.illinois.edu]
• 9. 2,3-Difluorophenylacetic acid - Safety Data Sheet [chemicalbook.com]